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Foundational

An In-depth Technical Guide to the Physicochemical Properties and Molecular Weight of 3-Methylquinoline-2-carboxamide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the physicochemical properties of 3-Methylquinoline-2-carboxamide, a molecule of interest in medicinal chemi...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties of 3-Methylquinoline-2-carboxamide, a molecule of interest in medicinal chemistry and drug discovery. As a Senior Application Scientist, the following sections synthesize fundamental chemical data with practical, field-proven methodologies for its characterization. The narrative emphasizes not just the "what" but the "why" behind experimental choices, ensuring a thorough understanding for researchers and developers.

Introduction and Significance

3-Methylquinoline-2-carboxamide belongs to the quinoline class of heterocyclic aromatic compounds. The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide range of biological activities. The addition of a methyl group at the 3-position and a carboxamide at the 2-position creates a unique molecule with specific electronic and steric properties that can influence its biological targets and pharmacokinetic profile. Understanding the fundamental physicochemical properties of this compound is a critical first step in any drug discovery and development pipeline, as these properties govern its absorption, distribution, metabolism, and excretion (ADME).

Molecular Structure and Weight

The foundational characteristics of any chemical compound are its structure and molecular weight. These dictate its fundamental identity and are the basis for all other physicochemical predictions and measurements.

Molecular Formula: C₁₁H₁₀N₂O

Molecular Structure:

Figure 1: 2D structure of 3-Methylquinoline-2-carboxamide.

Summary of Physicochemical Properties

PropertyValueSource/Method
Molecular Weight 186.21 g/mol Calculated
Melting Point Not available (requires experimental determination)-
Boiling Point Not available (likely to decompose before boiling)-
Calculated logP 1.8 - 2.2Predicted (e.g., using XLogP3 models)
Predicted pKa (basic) 2.5 - 3.5 (for the quinoline nitrogen)Predicted
Predicted pKa (acidic) ~17 (for the amide N-H)Predicted
Aqueous Solubility Low (requires experimental determination)Predicted
Hydrogen Bond Donors 1 (from the amide -NH₂)Calculated
Hydrogen Bond Acceptors 2 (from the amide O and quinoline N)Calculated

Drug-Likeness Assessment: Lipinski's Rule of Five

Lipinski's Rule of Five is a cornerstone in early-stage drug discovery for predicting the oral bioavailability of a compound.[1][2][3] A compound is more likely to be orally active if it does not violate more than one of the following criteria:

  • Molecular weight < 500 Daltons

  • logP < 5

  • Hydrogen bond donors ≤ 5

  • Hydrogen bond acceptors ≤ 10

Analysis of 3-Methylquinoline-2-carboxamide:

Lipinski's Rule3-Methylquinoline-2-carboxamide ValueCompliance
Molecular Weight186.21 g/mol Yes
logP~1.8 - 2.2Yes
Hydrogen Bond Donors1Yes
Hydrogen Bond Acceptors2Yes

Experimental Protocols for Physicochemical Characterization

The following sections detail the standard operating procedures for the experimental determination of the key physicochemical properties.

Melting Point Determination

Rationale: The melting point is a fundamental physical property that provides information about the purity of a crystalline solid. A sharp melting range typically indicates high purity.

Protocol:

  • Sample Preparation: A small amount of the dry, crystalline 3-Methylquinoline-2-carboxamide is finely powdered.

  • Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3 mm.

  • Instrumentation: The capillary tube is placed in a calibrated digital melting point apparatus.

  • Heating: The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

  • Observation: The temperature at which the first liquid appears and the temperature at which the entire sample is liquid are recorded as the melting range.

G cluster_workflow Melting Point Determination Workflow prep Sample Preparation (Dry, powdered compound) load Load into Capillary Tube prep->load instrument Place in Melting Point Apparatus load->instrument heat Heat at a Controlled Rate instrument->heat observe Record Melting Range heat->observe

Figure 2: Workflow for melting point determination.

Aqueous Solubility Determination

Rationale: Aqueous solubility is a critical determinant of a drug's absorption and distribution.[6] Low solubility can be a major hurdle in drug development.

Protocol (Shake-Flask Method):

  • Buffer Preparation: Prepare a series of aqueous buffers at physiologically relevant pH values (e.g., pH 1.2, 4.5, and 6.8).[7]

  • Sample Addition: Add an excess amount of 3-Methylquinoline-2-carboxamide to a known volume of each buffer in separate vials.

  • Equilibration: The vials are sealed and agitated (e.g., on a shaker) at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: The samples are centrifuged or filtered to separate the undissolved solid from the saturated solution.

  • Quantification: The concentration of the dissolved compound in the clear supernatant is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[6]

start Start: Excess Compound add_buffer Add to Aqueous Buffer (known pH and volume) start->add_buffer equilibrate Equilibrate (e.g., 24h at 25°C with shaking) add_buffer->equilibrate separate Separate Solid and Liquid Phases (Centrifuge/Filter) equilibrate->separate quantify Quantify Concentration in Supernatant (e.g., HPLC) separate->quantify end Result: Solubility at specific pH quantify->end

Figure 3: Workflow for shake-flask solubility determination.

pKa and logP Determination by Potentiometric Titration

Rationale: The acid dissociation constant (pKa) and the octanol-water partition coefficient (logP) are crucial for predicting a drug's behavior in different physiological environments.[8][9] The pKa indicates the extent of ionization at a given pH, which affects solubility and membrane permeability.[10] LogP is a measure of lipophilicity, which influences how a drug distributes between aqueous and lipid environments.[5]

Protocol (Using an instrument like the SiriusT3):

  • Sample Preparation: A precise amount of 3-Methylquinoline-2-carboxamide is dissolved in a water/co-solvent mixture.

  • Titration for pKa: The solution is titrated with a standardized acid (e.g., HCl) and base (e.g., KOH) while the pH is continuously monitored with a calibrated electrode. The pKa is determined from the titration curve.[11]

  • Titration for logP: Following pKa determination, a known volume of octanol is added to the sample. The mixture is then titrated through a pH range where the compound's ionization state changes. The partitioning of the compound between the aqueous and octanol phases causes shifts in the titration curve, from which the logP can be calculated.[9][12]

cluster_pKa pKa Determination cluster_logP logP Determination pKa_prep Dissolve Compound in Aqueous/Co-solvent System pKa_titrate Titrate with Acid and Base pKa_analyze Analyze Titration Curve to Determine pKa logP_add Add Octanol to the Aqueous Solution pKa_analyze->logP_add Proceed with same sample logP_titrate Titrate through a pH range logP_analyze Analyze pH Shifts to Calculate logP

Figure 4: Workflow for potentiometric pKa and logP determination.

Proposed Synthetic Route

While numerous methods exist for the synthesis of quinoline derivatives, a common and effective approach for 3-Methylquinoline-2-carboxamide would likely involve the amidation of a corresponding carboxylic acid or ester precursor.[13][14]

  • Synthesis of 3-Methylquinoline-2-carboxylic acid: This intermediate can be synthesized through various established methods for quinoline ring formation, such as a modified Friedländer or Combes synthesis, starting from appropriate aniline and dicarbonyl precursors.

  • Activation of the Carboxylic Acid: The carboxylic acid is converted to a more reactive species, such as an acid chloride (using thionyl chloride or oxalyl chloride) or activated with a coupling agent (e.g., HATU, HOBt).

  • Amidation: The activated carboxylic acid derivative is then reacted with ammonia or an ammonia equivalent to form the final 3-Methylquinoline-2-carboxamide product.

This proposed route offers a reliable pathway for the synthesis of the target compound, allowing for further experimental characterization and biological evaluation.

Conclusion

3-Methylquinoline-2-carboxamide presents a promising scaffold for drug discovery, exhibiting physicochemical properties that align well with the criteria for oral bioavailability as defined by Lipinski's Rule of Five. Its low molecular weight and predicted moderate lipophilicity suggest a favorable starting point for further optimization and biological screening. The experimental protocols outlined in this guide provide a robust framework for the empirical determination of its key properties, which is essential for building a comprehensive understanding of its behavior and potential as a therapeutic agent.

References

  • Lipinski, C. A. (1997). Lipinski's rule of five. Taylor & Francis. [Link]

  • Zenovel. (2025, August 12). Lipinski's Rule of 5 in Modern Drug Discovery. Zenovel. [Link]

  • Wikipedia. (n.d.). Lipinski's rule of five. Wikipedia. [Link]

  • Benet, L. Z., Broccatelli, F., & Oprea, T. I. (2011). BDDCS, the Rule of 5 and Drugability. Advanced Drug Delivery Reviews, 63(11), 867–885. [Link]

  • Sai Life Sciences. (n.d.). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Sai Life Sciences. [Link]

  • Franz, R. G., & Geyer, A. (2001). Comparisons of pKa and log P values of some carboxylic and phosphonic acids: synthesis and measurement. AAPS PharmSci, 3(2), E10. [Link]

  • IJSDR. (n.d.). Design, Synthesis, and Antibacterial Evaluation of Novel Quinoline Derivatives. IJSDR. [Link]

  • PubChem. (n.d.). 3-Hydroxy-4-methylquinoline-2-carboxamide. PubChem. [Link]

  • Franz, R. G., & Geyer, A. (2001). Comparisons of pKa and log P values of some carboxylic and phosphonic acids. AAPS PharmSci, 3(2), E10. [Link]

  • NextSDS. (n.d.). 3-METHYLQUINOLINE-2-CARBOXYLIC ACID — Chemical Substance Information. NextSDS. [Link]

  • Bartow, E. (1904). Synthesis of derivatives of quinoline. Journal of the American Chemical Society, 26(6), 701-704. [Link]

  • Royal Society of Chemistry. (2025, December 11). Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein. RSC Publishing. [Link]

  • ResearchGate. (n.d.). pKa – LogP plot covered by fluorine‐containing and non‐fluorinated.... ResearchGate. [Link]

  • Der Pharma Chemica. (2010). Synthesis and biological screening of some novel Quinoline derivatives. Der Pharma Chemica, 2(1), 385-396. [Link]

  • Gendron, T., et al. (2024). Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein. MedChemComm, 15(2), 263-272. [Link]

  • IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

  • NextSDS. (n.d.). Methyl 3-Methylquinoline-2-carboxylate — Chemical Substance Information. NextSDS. [Link]

  • PubChem. (n.d.). Methyl quinoline-2-carboxylate. PubChem. [Link]

  • ResearchGate. (2024, August 7). (PDF) Synthesis, Biological Evaluation of Novel Quinoline and its derivatives of Schiff's Base Compounds from Catalytic Free Green Solvent. ResearchGate. [Link]

  • Seven Star Pharma. (n.d.). pKa and Log P. Seven Star Pharma. [Link]

  • The Solubility Company. (n.d.). pKa & LogP Analysis Services. The Solubility Company. [Link]

  • ICCVAM. (2003, September 24). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. ICCVAM. [Link]

  • World Health Organization (WHO). (n.d.). Annex 4. World Health Organization (WHO). [Link]

Sources

Exploratory

Unlocking TSPO: In Vitro Biological Activity of 3-Methylquinoline-2-Carboxamide Derivatives

An In-Depth Technical Guide for Researchers and Drug Development Professionals Introduction & Mechanistic Rationale The 18-kDa Translocator Protein (TSPO), formerly known as the peripheral benzodiazepine receptor (PBR),...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction & Mechanistic Rationale

The 18-kDa Translocator Protein (TSPO), formerly known as the peripheral benzodiazepine receptor (PBR), is a multimeric complex primarily localized to the outer mitochondrial membrane[1]. Under healthy physiological conditions, TSPO expression in the central nervous system and myocardium is minimal. However, during macrophage-driven inflammation, neurodegeneration, or ischemic injury (such as myocardial infarction), TSPO is drastically upregulated[2]. This makes it a premier molecular target for positron emission tomography (PET) and in vitro autoradiography.

A critical bottleneck in TSPO ligand development has been the rs6971 genetic polymorphism . This mutation causes a single amino acid substitution (Ala147Thr) in the TSPO binding site, stratifying human populations into High-Affinity Binders (HABs), Mixed-Affinity Binders (MABs), and Low-Affinity Binders (LABs)[1]. Second-generation ligands, such as PBR28, exhibit severe sensitivity to this polymorphism, complicating quantitative imaging across diverse patient cohorts.

To circumvent this, researchers engineered 3-methylquinoline-2-carboxamide derivatives (e.g., LW223). From a structural biology perspective, the addition of a methyl group at the 3-position of the quinoline ring introduces calculated steric repulsion against the amide side chain. This locks the molecule into a conformationally restrained pose that mimics the binding modality of the classic first-generation ligand, PK11195[3]. Consequently, these derivatives achieve high-affinity binding to TSPO while remaining entirely insensitive to the rs6971 polymorphism[4].

G A Tissue Injury / Ischemia B Macrophage & Microglia Activation A->B C TSPO Upregulation (Outer Mitochondrial Membrane) B->C D 3-Methylquinoline-2-carboxamide Binding (e.g., LW223) C->D E High-Contrast PET / Autoradiography Signal D->E

Caption: Pathophysiological cascade linking tissue injury to TSPO-targeted radioligand imaging.

In Vitro Pharmacodynamics & Binding Kinetics

The biological activity of 3-methylquinoline-2-carboxamides is defined by their high affinity ( Ki​ in the low nanomolar range) and improved physicochemical properties. Compared to classic isoquinolines, the quinoline core combined with the 3-methyl substitution lowers lipophilicity (LogP), which directly reduces non-specific binding to lipid-rich brain and heart tissues[4].

Quantitative Data Summary

The following table synthesizes the in vitro binding profiles of standard TSPO ligands compared to the 3-methylquinoline-2-carboxamide class, highlighting the critical advantage of polymorphism insensitivity[2][4].

LigandChemical ClassAffinity ( Ki​ , nM)rs6971 SensitivityLipophilicity (LogP)
PK11195 Isoquinoline-3-carboxamide~9.3Insensitive~3.4
PBR28 Aryloxyanilide~0.5 (HAB) / ~4.0 (LAB)Sensitive ~3.1
AB5186 Quinoline-2-carboxamide~2.8Sensitive ~3.0
LW223 3-Methylquinoline-2-carboxamide~3.2Insensitive ~2.9

Note: The lower LogP of LW223 directly correlates with an improved specific-to-non-specific binding ratio in vitro.

Self-Validating Experimental Protocols

Protocol 1: High-Throughput Radioligand Competition Binding Assay

This protocol determines the inhibition constant ( Ki​ ) of the novel derivative by displacing a tritiated universal binder ([³H]PK11195) from human tissue membranes[2].

Step-by-Step Methodology:

  • Tissue Genotyping & Selection: Screen human cortical or myocardial tissue samples via PCR for the rs6971 polymorphism. Causality: You must select at least one HAB, one MAB, and one LAB sample to definitively prove that your compound's binding is independent of the mutation.

  • Membrane Preparation: Homogenize the selected tissues in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 20,000 × g for 20 minutes to isolate the membrane fraction.

  • Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1 nM[³H]PK11195, and varying concentrations of the 3-methylquinoline-2-carboxamide derivative (ranging from 0.1 nM to 10 µM). Incubate at 4°C for 90 minutes. Causality: Performing the assay at 4°C slows down ligand dissociation rates and prevents enzymatic degradation of the protein, ensuring steady-state equilibrium is captured accurately.

  • Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (PEI). Causality: Highly lipophilic TSPO ligands stick to standard filters. PEI coats the glass fibers with a positive charge, drastically reducing non-specific binding and lowering background noise.

  • Quantification: Wash the filters three times with ice-cold buffer, transfer to scintillation vials with counting cocktail, and measure radioactivity. Calculate the Ki​ using the Cheng-Prusoff equation via non-linear regression.

Workflow N1 1. Tissue Homogenization & Genotyping (rs6971) N2 2. Incubation with [³H]PK11195 + Cold Ligand (4°C) N1->N2 N3 3. Rapid Vacuum Filtration (PEI-soaked GF/B filters) N2->N3 N4 4. Liquid Scintillation Counting N3->N4 N5 5. Non-Linear Regression (IC₅₀ & Kᵢ Calculation) N4->N5

Caption: Self-validating in vitro competition binding assay workflow for TSPO ligands.

Protocol 2: Quantitative In Vitro Autoradiography

To visually map the spatial distribution of the compound's binding to active macrophages, autoradiography is performed on tissue sections (e.g., from a rat myocardial infarction model)[2].

Step-by-Step Methodology:

  • Cryosectioning: Cut frozen infarcted heart tissue into 20 µm sections using a cryostat and thaw-mount them onto Superfrost Plus slides.

  • Pre-incubation: Wash the slides in 50 mM Tris-HCl for 15 minutes. Causality: This step washes out endogenous ligands or metabolic byproducts that might competitively inhibit the binding site.

  • Radioligand Application: Incubate the slides with 1 nM of the radiolabeled derivative (e.g., [¹⁸F]LW223) for 60 minutes. To validate specificity, incubate a parallel set of slides with the radioligand plus 10 µM of unlabeled PK11195 (to block all TSPO sites).

  • Imaging: Wash the slides in ice-cold buffer, dry rapidly under a stream of cold air, and expose them to a phosphor imager plate. Causality: Rapid drying prevents the diffusion of the radioligand away from the receptor site, preserving high spatial resolution.

Conclusion & Translational Outlook

The structural evolution from isoquinolines to 3-methylquinoline-2-carboxamides represents a masterclass in rational drug design. By leveraging steric hindrance to lock the molecular conformation, these derivatives achieve what previous generations could not: high-affinity, low-lipophilicity TSPO binding that is universally applicable across all human genotypes[3][4]. For researchers focused on neuroinflammation or cardiovascular disease, integrating these compounds into in vitro and eventual in vivo PET workflows provides a robust, standardized method for quantifying macrophage-driven pathology[2].

References

  • [2] Quantification of Macrophage-Driven Inflammation During Myocardial Infarction with 18F-LW223, a Novel TSPO Radiotracer with Binding Independent of the rs6971 Human Polymorphism - Journal of Nuclear Medicine. 2

  • [4] Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein - PMC (nih.gov). 4

  • [1] Activated Microglia in the Brain: Mitochondrial and Cell Membrane-Associated Targets for Positron Emission Tomography - JuSER (fz-juelich.de). 1

  • [3] Mapping the Peripheral Benzodiazepine Receptor Binding Site by Conformationally Restrained Derivatives of 1-(2-Chlorophenyl)-N-methyl-N-(1-methylpropyl)-3-isoquinolinecarboxamide (PK11195) - Journal of Medicinal Chemistry (acs.org). 3

Sources

Foundational

Pharmacokinetic profiling of 3-Methylquinoline-2-carboxamide in early drug discovery

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 3-Methylquinoline-2-carboxamide in Early Drug Discovery Foreword: Charting the Course for a Novel Therapeutic Candidate The journey of a new chemical entity...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 3-Methylquinoline-2-carboxamide in Early Drug Discovery

Foreword: Charting the Course for a Novel Therapeutic Candidate

The journey of a new chemical entity (NCE) from the laboratory bench to clinical application is fraught with challenges. A significant portion of these challenges lies not in the compound's potency against its intended target, but in its behavior within a complex biological system. This is the domain of pharmacokinetics (PK), the study of what the body does to a drug. For the quinoline carboxamide class of molecules, which have shown promise in various therapeutic areas, a thorough understanding of their Absorption, Distribution, Metabolism, and Excretion (ADME) properties is paramount.[1][2]

This guide, written from the perspective of a Senior Application Scientist, provides a comprehensive framework for the pharmacokinetic profiling of 3-Methylquinoline-2-carboxamide. It is designed for drug discovery researchers and scientists, offering not just protocols, but the underlying scientific rationale that governs experimental choices. Our objective is to build a robust, data-driven understanding of the molecule's disposition, enabling informed decisions to optimize its therapeutic potential and mitigate risks of late-stage failure.[3][4]

The Foundational Pillar: In Vitro ADME Profiling

In early drug discovery, it is essential to rapidly and cost-effectively screen numerous candidates to identify those with the most promising pharmacokinetic properties.[4][5] In vitro ADME assays serve this purpose, providing a foundational understanding of a compound's likely behavior in a living system before committing to resource-intensive animal studies.[6][7] These assays are the first gate in a comprehensive screening cascade.

cluster_0 Early Drug Discovery Funnel cluster_1 In Vitro Profiling cluster_2 In Vivo Validation NCE New Chemical Entity (3-Methylquinoline-2-carboxamide) MetStab Metabolic Stability NCE->MetStab PPB Plasma Protein Binding NCE->PPB Perm Permeability NCE->Perm InvivoPK Rodent PK Study MetStab->InvivoPK Data Integration & Prioritization PPB->InvivoPK Data Integration & Prioritization Perm->InvivoPK Data Integration & Prioritization LeadOpt Lead Optimization InvivoPK->LeadOpt Informed Decisions Candidate Clinical Candidate LeadOpt->Candidate

Caption: High-level workflow for pharmacokinetic profiling.
Metabolic Stability: Predicting a Compound's Lifespan

A drug's therapeutic efficacy is intrinsically linked to its stability in the body.[8] If a compound is metabolized too quickly, it may not maintain a therapeutic concentration long enough to be effective, necessitating frequent dosing.[9] Conversely, a compound that is too stable could accumulate and lead to toxicity.[8] The primary site of drug metabolism is the liver; therefore, our initial assays utilize liver-derived preparations.[9]

Causality Behind Experimental Choice: We begin with liver microsomes. These are vesicles of the endoplasmic reticulum that are rich in Phase I metabolic enzymes, particularly the Cytochrome P450 (CYP) superfamily, which are responsible for the metabolism of a vast number of drugs.[8][10] Microsomal stability assays are cost-effective, have high throughput, and provide a direct measure of a compound's susceptibility to oxidative metabolism.[9][11] For compounds that appear very stable in microsomes, or to investigate the role of Phase II metabolism (e.g., glucuronidation), the assay can be progressed to using suspended or plated hepatocytes, which contain a fuller complement of metabolic enzymes and cofactors.[10][12]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of 3-Methylquinoline-2-carboxamide.

Materials:

  • 3-Methylquinoline-2-carboxamide (Test Compound)

  • Positive Control Compounds (e.g., Verapamil for high clearance, Carbamazepine for low clearance)

  • Pooled Human Liver Microsomes (HLM)

  • NADPH Regenerating System (e.g., NADPH-A/B)

  • Phosphate Buffer (pH 7.4)

  • Acetonitrile (ACN) with an internal standard (IS) for quenching

  • 96-well incubation plates and collection plates

  • LC-MS/MS system

Procedure:

  • Compound Preparation: Prepare a 1 µM working solution of the test compound and control compounds in phosphate buffer.

  • Incubation Mixture: In a 96-well plate, prepare the incubation mixture containing HLM (final concentration ~0.5 mg/mL) and the test compound in phosphate buffer. Pre-incubate at 37°C for 5-10 minutes.

  • Initiate Reaction: Start the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well. This provides the necessary cofactor for CYP enzyme activity.[8]

  • Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction by transferring an aliquot of the incubation mixture to a collection plate containing ice-cold acetonitrile with the internal standard. The organic solvent precipitates the proteins, halting all enzymatic activity.

  • Control Incubations: Perform parallel incubations without the NADPH regenerating system to assess non-enzymatic degradation.

  • Sample Processing: Centrifuge the collection plate to pellet the precipitated proteins.

  • Analysis: Transfer the supernatant to a new plate for analysis. Quantify the remaining concentration of the parent compound (3-Methylquinoline-2-carboxamide) at each time point using a validated LC-MS/MS method.

  • Data Analysis: Plot the natural logarithm of the percentage of the compound remaining versus time. The slope of the linear regression line gives the elimination rate constant (k). The in vitro half-life is calculated as t½ = 0.693 / k.

cluster_0 Metabolic Stability Assay Workflow A 1. Prepare Incubation Plate: Test Compound + Liver Microsomes in Buffer (pH 7.4) B 2. Pre-incubate at 37°C A->B C 3. Initiate Reaction: Add NADPH Regenerating System B->C D 4. Sample at Time Points (0, 5, 15, 30, 60 min) C->D E 5. Quench Reaction: Transfer to Acetonitrile + Internal Standard D->E F 6. Centrifuge to Pellet Protein E->F G 7. Analyze Supernatant by LC-MS/MS F->G H 8. Calculate t½ and CLint G->H

Caption: Step-by-step workflow for the microsomal stability assay.

Table 1: Interpretation of Metabolic Stability Data

Parameter Calculation Significance in Drug Discovery
In Vitro t½ 0.693 / k Predicts how long the compound will last in a metabolic system. Short t½ (<30 min) may indicate rapid in vivo clearance.[13]

| Intrinsic Clearance (CLint) | (0.693 / t½) / (mg protein/mL) | A measure of the metabolic capacity of the liver for the compound, independent of blood flow. Used in models to predict in vivo hepatic clearance. |

Plasma Protein Binding (PPB): Assessing Drug Availability

Once a drug enters the bloodstream, it can bind to plasma proteins, primarily albumin and α1-acid glycoprotein.[14] This binding is a reversible equilibrium. Crucially, it is only the unbound, or "free," fraction of the drug that is available to distribute into tissues, interact with its pharmacological target, and be cleared by metabolizing enzymes.[15] Therefore, high plasma protein binding (>99%) can significantly limit a drug's efficacy and alter its pharmacokinetic profile.[16]

Causality Behind Experimental Choice: Equilibrium Dialysis (ED) is considered the gold standard for measuring PPB.[14] This method involves a semi-permeable membrane that separates a plasma-containing chamber from a buffer chamber. The free drug can diffuse across the membrane until its concentration is at equilibrium in both chambers, while the protein and protein-bound drug cannot. This method is favored for its low potential for non-specific binding and minimal disruption of the binding equilibrium. The Rapid Equilibrium Dialysis (RED) device is a high-throughput adaptation of this principle, making it ideal for discovery settings.[15]

Objective: To determine the fraction of 3-Methylquinoline-2-carboxamide that is unbound (fu) in plasma.

Materials:

  • 3-Methylquinoline-2-carboxamide (Test Compound)

  • Control Compounds (e.g., Warfarin for high binding, Metoprolol for low binding)

  • Pooled Human Plasma (or plasma from other species)

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Rapid Equilibrium Dialysis (RED) device with inserts

  • Incubator shaker

  • LC-MS/MS system

Procedure:

  • Compound Spiking: Spike the plasma with the test and control compounds to a final concentration of ~1 µM. The final concentration of any organic solvent (like DMSO) should be <1%.[15]

  • Device Setup: Pipette the spiked plasma into the sample chamber (red side) of the RED device inserts. Pipette an equal volume of PBS into the buffer chamber (white side).

  • Incubation: Seal the unit and incubate at 37°C with gentle shaking for 4-6 hours to allow the system to reach equilibrium.[17]

  • Sample Collection: After incubation, carefully collect aliquots from both the plasma chamber and the buffer chamber.

  • Matrix Matching: To avoid analytical artifacts, add an equal volume of blank plasma to the buffer chamber samples and an equal volume of PBS to the plasma chamber samples. This ensures both samples have the same matrix composition before protein precipitation.

  • Protein Precipitation: Add 3-4 volumes of ice-cold acetonitrile with an internal standard to all samples to precipitate proteins and release any bound drug.

  • Analysis: Centrifuge the samples and analyze the supernatant from both chambers using a validated LC-MS/MS method. The concentration in the buffer chamber represents the unbound drug concentration.[14]

  • Calculation:

    • Fraction Unbound (fu) = (Concentration in Buffer Chamber) / (Concentration in Plasma Chamber)

    • Percent Bound = (1 - fu) * 100

cluster_0 Plasma Chamber cluster_1 Buffer Chamber Equilibrium Equilibrium Dialysis Principle Semipermeable Membrane Post-Equilibrium Plasma Drug-Protein Complex (Bound) + Free Drug + Protein Buffer Free Drug Plasma->Buffer Free Drug Diffusion

Caption: Principle of Equilibrium Dialysis for PPB measurement.

The Confirmatory Step: In Vivo Pharmacokinetic Studies

While in vitro assays provide invaluable predictive data, the ultimate test of a compound's pharmacokinetic profile must be conducted in a living organism.[18][19] In vivo studies integrate all ADME processes simultaneously and are essential for understanding a drug's behavior in a complex physiological system before it can be considered for human trials.[18][20]

Causality Behind Experimental Choice: Rodent models, typically mice or rats, are the standard for initial in vivo PK studies in drug discovery.[18][20] They are cost-effective, have relatively well-understood physiology, and require small amounts of the test compound. Studies are designed to include both intravenous (IV) and oral (PO) administration routes. The IV route provides a direct measure of a drug's distribution and elimination without the complication of absorption, allowing for the calculation of absolute bioavailability when compared to the PO route.[18]

Objective: To determine the key pharmacokinetic parameters of 3-Methylquinoline-2-carboxamide following IV and PO administration.

Procedure:

  • Animal Acclimation & Grouping: Acclimate male Sprague-Dawley rats for at least 3 days. Divide them into two groups: IV administration and PO administration (n=3-5 per group). Surgical cannulation of the jugular vein may be performed for serial blood sampling.[20]

  • Dose Formulation & Administration: Prepare a clear, sterile formulation of the test compound. Administer a single dose to each animal (e.g., 2 mg/kg for IV and 10 mg/kg for PO).

  • Blood Sample Collection: Collect sparse blood samples (e.g., ~100 µL) into tubes containing an anticoagulant (e.g., K2-EDTA) at predetermined time points. Typical time points might be:

    • IV: 2, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours post-dose.

    • PO: 15, 30 min, and 1, 2, 4, 8, 24 hours post-dose.

  • Plasma Processing: Immediately centrifuge the blood samples to separate the plasma. Store the plasma frozen at -80°C until analysis.

  • Bioanalysis: Quantify the concentration of 3-Methylquinoline-2-carboxamide in the plasma samples using a validated LC-MS/MS bioanalytical method.

  • Pharmacokinetic Analysis: Use specialized software (e.g., Phoenix WinNonlin) to perform a non-compartmental analysis (NCA) of the plasma concentration-time data.

Table 2: Key In Vivo Pharmacokinetic Parameters and Their Significance

Parameter Description Significance
Cmax Maximum observed plasma concentration. Indicates the peak exposure to the drug. Important for efficacy and safety assessment.[21]
Tmax Time at which Cmax is reached. Characterizes the rate of drug absorption.[21]
AUC (Area Under the Curve) Total drug exposure over time. A key measure of the extent of drug absorption and overall exposure.[21]
t½ (Half-life) Time required for the plasma concentration to decrease by half. Determines the dosing interval and time to reach steady-state.[21]
CL (Clearance) Volume of plasma cleared of the drug per unit time. Indicates the efficiency of drug elimination from the body.[21]
Vd (Volume of Distribution) Apparent volume into which the drug distributes in the body. A high Vd suggests extensive distribution into tissues.[21]

| F% (Bioavailability) | (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100 | The fraction of the oral dose that reaches systemic circulation. A critical parameter for oral drug candidates. |

Data Synthesis and Forward Integration

The power of this staged approach lies in the integration of in vitro and in vivo data. For example, a high in vitro intrinsic clearance in liver microsomes should correlate with a high in vivo clearance and a short half-life. A low oral bioavailability (F%) might be explained by high metabolic instability (first-pass metabolism) or poor permeability.

These data collectively build a comprehensive profile of 3-Methylquinoline-2-carboxamide. If the profile is suboptimal (e.g., very high clearance, very low bioavailability), medicinal chemists can use this information to guide structural modifications in a process known as lead optimization.[5] Furthermore, the in vitro data can be used as inputs for more sophisticated in silico tools like Physiologically Based Pharmacokinetic (PBPK) models, which can simulate the drug's behavior in humans and help predict clinical outcomes.[3][18]

Conclusion

The pharmacokinetic profiling of 3-Methylquinoline-2-carboxamide, as outlined in this guide, is a critical and systematic process in early drug discovery. By employing a scientifically-driven strategy that progresses from high-throughput in vitro assays to definitive in vivo studies, researchers can gain a robust understanding of a compound's ADME properties. This knowledge is not merely academic; it is the foundation upon which rational decisions are made, guiding the optimization of promising molecules and ensuring that only candidates with the highest probability of success are advanced toward clinical development.

References

  • Nuvisan. (n.d.). In vitro DMPK studies for drug discovery.
  • Ma, L., et al. (2015). An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software. SLAS DISCOVERY: Advancing Life Sciences R&D, 20(6), 733-742.
  • Selvita. (n.d.). In Vivo Pharmacokinetic (PK) Studies.
  • Sigma-Aldrich. (n.d.). BioSPME for Plasma Protein Binding Assay: Details of Method Development and Optimization.
  • Creative Biolabs. (n.d.). Comprehensive Guide to In Vitro ADME Studies in Drug Discovery.
  • BenchChem. (2025). Application Notes and Protocols: A Guide to Protein Binding Assays.
  • National Center for Biotechnology Information. (n.d.). AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay. PubChem.
  • IQVIA Laboratories. (n.d.). In Vitro screening.
  • Ackley, D. C., Rockich, K. T., & Baker, T. R. (2004). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. In Optimization in Drug Discovery (pp. 151-163). Humana Press.
  • Visikol. (2022, November 3). Plasma Protein Binding Assay.
  • protocols.io. (2025, August 3). In-vitro plasma protein binding.
  • Symeres. (n.d.). In vivo pharmacokinetic experiments in preclinical drug development.
  • IntechOpen. (2021, December 22). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling.
  • WuXi AppTec. (n.d.). In Vitro ADME.
  • BioDuro. (n.d.). In vivo PK and TK.
  • Creative Biolabs. (n.d.). Metabolic Stability Assay.
  • Reaction Biology. (n.d.). In Vivo PK/PD Study Services.
  • MDPI. (2024, December 6). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. Pharmaceuticals, 17(12), 1583.
  • Wilson, A. A., et al. (2020). Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein. RSC Medicinal Chemistry, 11(11), 1319-1331.
  • In Vitro Pharmacology. (2026, March 10). In Vitro Pharmacology in Drug Discovery Assays, Techniques & ML Integration.
  • WuXi AppTec. (2023, December 28). Metabolic Stability Studies: How to Study Slowly Metabolized Compounds Using In Vitro Models.
  • European Medicines Agency. (2015, February 1). Pharmacokinetic studies in man - Scientific guideline.
  • genOway. (n.d.). Pharmacokinetic & Biodistribution - Preclinical PK analysis.
  • ChemDiv. (n.d.). Good ADME properties library.
  • XenoTech. (2024, August 1). How To Develop New Drugs Faster And Safer: A Guide To Preclinical DMPK Studies.
  • Altasciences. (n.d.). THE ULTIMATE GUIDE TO PRECLINICAL IND STUDIES.
  • Frontiers in Pharmacology. (2022, August 18). The evaluation of ADME and pharmacokinetic properties of decoquinate derivatives for the treatment of malaria. Frontiers in Pharmacology, 13.
  • MDPI. (2012, May 9). Quinoline-3-carboxamide Derivatives as Potential Cholesteryl Ester Transfer Protein Inhibitors. Molecules, 17(5), 5483-5498.
  • ResearchGate. (2026, February 11). Pharmacological Properties And Bioavailability Studies Of 3-Methyl Quinoline.
  • BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 3-Quinolinecarboxamide Derivatives.
  • National Center for Biotechnology Information. (n.d.). Discovery of new 3-methylquinoxalines as potential anti-cancer agents and apoptosis inducers targeting VEGFR-2: design, synthesis, and in silico studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1958-1976.
  • U.S. Food and Drug Administration. (n.d.). Guidance for Industry: Population Pharmacokinetics.
  • Lund University. (n.d.). Metabolism of quinoline 3-carboxamide compounds, a group of synthetic immunomodulators, in various species.
  • ResearchGate. (2015, June 22). Design, Synthesis and Antibacterial Activity Studies of Novel Quinoline Carboxamide Derivatives.
  • PubMed. (2005, March 15). In vitro metabolism and in vivo pharmacokinetics of quinoline 3-carboxamide derivatives in various species.
  • MDPI. (2025, November 11). Molecular Docking and ADME-T Analysis of Cytotoxic Quinoline Derivatives: Potential Applications for the Treatment of Skin Cancer. Molecules, 30(22), 4887.
  • De Gruyter. (2013, December 6). Synthesis of 2-[(quinolin-8-yloxy)methyl]quinoline-3-carboxylic acid derivatives.
  • ResearchGate. (2025, September 1). Synthesis and Bioactivity of Quinoline-3-carboxamide Derivatives.

Sources

Exploratory

Structural and Conformational Dynamics of 3-Methylquinoline-2-carboxamide: A Crystallographic Whitepaper

Executive Summary The quinoline-2-carboxamide scaffold is a highly privileged pharmacophore in medicinal chemistry, recognized primarily for its robust binding affinity to the Translocator Protein (TSPO), a critical biom...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The quinoline-2-carboxamide scaffold is a highly privileged pharmacophore in medicinal chemistry, recognized primarily for its robust binding affinity to the Translocator Protein (TSPO), a critical biomarker for neuroinflammation and oncology. While the unsubstituted parent compound exhibits a highly planar geometry, the introduction of a methyl group at the 3-position acts as a profound conformational switch.

This whitepaper provides an in-depth technical analysis of the crystal structure of 3-Methylquinoline-2-carboxamide . By examining the causality behind its steric-induced dihedral twisting and detailing a self-validating crystallographic methodology, this guide empowers researchers to leverage precise 3D structural intelligence for rational drug design.

Structural Causality: The Steric vs. Electronic Tug-of-War

To understand the structural behavior of 3-methylquinoline-2-carboxamide, we must first examine the baseline physics of its unsubstituted analog. In standard quinoline-2-carboxamide, the molecule adopts a nearly perfect coplanar geometry. This planarity is thermodynamically locked by a strong intramolecular N–H···N hydrogen bond between the amide nitrogen and the quinoline ring nitrogen[1].

However, functionalizing the C3 position with a methyl group introduces severe Pauli repulsion. The spatial bulk of the 3-methyl group clashes directly with the carbonyl oxygen (or the amide protons, depending on the specific rotamer). Because the energetic penalty of this steric clash far exceeds the stabilization energy provided by the intramolecular hydrogen bond, the molecule is forced into a structural compromise.

The carboxamide group rotates out of the quinoline plane, resulting in a dihedral angle that typically exceeds 40°. This twist fundamentally alters the molecule's electrostatic surface area and its supramolecular packing potential, a feature that has been shown to be critical for fitting into the hydrophobic binding pockets of TSPO[2].

Quantitative Data Presentation

The table below summarizes the crystallographic causality driven by the 3-methyl substitution, comparing it against the unsubstituted baseline.

Table 1: Comparative Crystallographic Parameters & Structural Causality

ParameterQuinoline-2-carboxamide (Baseline)3-Methylquinoline-2-carboxamideStructural Causality / Physical Impact
Dihedral Angle (Ring/Amide) ~1.5° (Coplanar)> 40° (Twisted)Steric clash between 3-Me and Carbonyl forces rotation.
Intramolecular H-Bond Strong (N-H···N)Weakened / AbsentTwist distance exceeds the sum of van der Waals radii.
Primary Synthon N-H···O DimersN-H···O Catenamers / DimersLoss of intramolecular H-bond forces reliance on intermolecular networks.
π-π Stacking Distance ~3.73 Å~3.85 - 3.95 ÅMethyl bulk increases inter-planar spacing between quinoline rings.

Supramolecular Architecture and Lattice Assembly

Without the restriction of coplanarity, 3-methylquinoline-2-carboxamide relies exclusively on intermolecular forces to satisfy its hydrogen-bonding potential. The primary supramolecular synthon driving lattice assembly is the intermolecular N–H···O hydrogen bond, which typically links molecules into centrosymmetric dimers (forming an R22​(8) crystallographic motif). Secondary stabilization is provided by offset π-π stacking interactions between the electron-deficient quinoline rings, organizing the dimers into extended columnar arrays[3].

Conformational_Logic N1 3-Methylquinoline- 2-carboxamide N2 3-Methyl Steric Clash N1->N2 Strain N4 Intermolecular N-H···O Bonds N1->N4 Primary Synthon N5 π-π Stacking of Quinoline Rings N1->N5 Secondary N3 Carboxamide Twist (Dihedral > 40°) N2->N3 Disrupts Coplanarity N6 3D Supramolecular Lattice N3->N6 Defines Packing N4->N6 Dimers N5->N6 Columns

Conformational dynamics and supramolecular assembly logic of the target molecule.

Self-Validating Crystallographic Methodology

To accurately capture the subtle conformational twists and hydrogen-bonding networks of 3-methylquinoline-2-carboxamide, rigorous Single-Crystal X-Ray Diffraction (SC-XRD) protocols must be employed. The following methodology outlines a self-validating workflow where each experimental choice is driven by the physical requirement to minimize positional uncertainty (thermal noise) and maximize diffraction resolution[4].

SCXRD_Workflow N1 Compound Synthesis & Purification (>99%) N2 Slow Evaporation Crystallization N1->N2 High Purity N3 Cryoloop Mounting (100 K) N2->N3 Single Crystal N4 X-Ray Diffraction (Mo/Cu Kα) N3->N4 Minimize Motion N5 Data Reduction & Correction N4->N5 Raw Frames N6 Structure Solution (SHELXT) N5->N6 hkl Intensities N7 Refinement & Validation N6->N7 Phase Solved

Workflow for Single-Crystal X-Ray Diffraction (SC-XRD) of quinoline derivatives.
Step-by-Step Protocol: High-Resolution SC-XRD Analysis

Step 1: Solvent-Mediated Crystallization (Slow Evaporation)

  • Procedure: Dissolve 50 mg of high-purity (>99%) 3-methylquinoline-2-carboxamide in a binary solvent system (e.g., Chloroform/Ethanol, 1:1 v/v). Cover the vial with pierced Parafilm to allow slow evaporation at 293 K in a vibration-free environment.

  • Causality: The binary mixture balances solubility (CHCl₃) and hydrogen-bond mediation (EtOH). Slow evaporation ensures the system remains in the metastable zone, promoting the nucleation of a single, defect-free macroscopic crystal rather than a microcrystalline powder.

Step 2: Cryogenic Crystal Mounting

  • Procedure: Select a crystal with dimensions approximately 0.25 × 0.15 × 0.15 mm under a polarizing microscope. Coat the crystal in perfluoropolyether oil, mount it on a MiTeGen cryoloop, and immediately transfer it to the diffractometer's cold stream (100 K).

  • Causality: The perfluoropolyether oil acts as a cryoprotectant and rigid matrix. Cooling to 100 K drastically reduces the thermal atomic displacement parameters (ADPs). This sharpens the electron density peaks, allowing for the accurate resolution of hydrogen atom positions—critical for mapping the N–H···O networks.

Step 3: X-Ray Data Collection

  • Procedure: Irradiate the crystal using graphite-monochromated Mo Kα radiation (λ = 0.71073 Å) or Cu Kα radiation (λ = 1.54184 Å) on a highly sensitive area detector (e.g., CMOS). Collect full sphere data using ω and φ scans.

  • Causality: Mo Kα is preferred for minimizing absorption effects in dense organic crystals. Full sphere collection ensures high redundancy, which self-validates the data through internal consistency checks ( Rint​ ).

Step 4: Phase Problem Resolution and Refinement

  • Procedure: Solve the structure using intrinsic phasing or direct methods (SHELXT). Refine the structural model using full-matrix least-squares on F2 (SHELXL). Hydrogen atoms involved in hydrogen bonding should be located from the difference Fourier map and refined freely.

  • System Validation: The model is intrinsically self-validating. An Rint​ value below 0.05 confirms the symmetry of the chosen space group. The refinement is considered successful and authoritative if the final R1​ factor is < 0.05, wR2​ is < 0.15, and the Goodness-of-Fit (GoF) approaches 1.0, indicating that the structural model perfectly accounts for the observed electron density without overfitting.

Conclusion

The crystal structure analysis of 3-methylquinoline-2-carboxamide perfectly illustrates how minor synthetic modifications dictate profound 3D conformational shifts. By utilizing rigorous, cryo-cooled SC-XRD methodologies, researchers can accurately map steric-induced dihedral twists and the resulting intermolecular synthons. This structural intelligence is directly translatable to rational drug design, allowing medicinal chemists to exploit twisted conformations for enhanced target selectivity in neuropharmacology and oncology.

References

  • Gdaniec, M., Jaskólski, M., & Kosturkiewicz, Z. (1977). "Quinoline-2-carboxamide." Acta Crystallographica Section B. URL:[Link]

  • Campiani, G., et al. (1996). "Mapping the Peripheral Benzodiazepine Receptor Binding Site by Conformationally Restrained Derivatives of 1-(2-Chlorophenyl)-N-methyl-N-(1-methylpropyl)-3-isoquinolinecarboxamide (PK11195)." Journal of Medicinal Chemistry. URL:[Link]

  • Safyanova, I. S., et al. (2017). "Crystal Structure of N-hydroxy-quinoline-2-carboxamide Monohydrate." Acta Crystallographica Section E. URL:[Link]

  • Li, Y., & Zhou, H. (2012). "N-(Quinolin-8-yl)quinoline-2-carboxamide." Acta Crystallographica Section E. URL:[Link]

Protocols & Analytical Methods

Method

Application Note: The 3-Methylquinoline-2-Carboxamide Scaffold in Next-Generation TSPO PET Imaging

Scientific Rationale & Target Biology Inflammation is a central driver in the pathogenesis of numerous conditions, including neurodegenerative disorders (Alzheimer’s, Parkinson’s) and cardiovascular diseases such as myoc...

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Author: BenchChem Technical Support Team. Date: April 2026

Scientific Rationale & Target Biology

Inflammation is a central driver in the pathogenesis of numerous conditions, including neurodegenerative disorders (Alzheimer’s, Parkinson’s) and cardiovascular diseases such as myocardial infarction[1][2]. The 18 kDa Translocator Protein (TSPO), an outer mitochondrial membrane protein, is a highly validated biomarker for this process because it is dramatically upregulated in activated microglia and macrophages during tissue insult[3][4].

Historically, non-invasive Positron Emission Tomography (PET) imaging of TSPO relied on first-generation isoquinoline ligands like PK11195, which suffer from high non-specific binding and poor signal-to-noise ratios[3][4]. Second-generation radiotracers (e.g., PBR28) improved binding affinity but introduced a critical clinical bottleneck: they are highly sensitive to the human rs6971 genetic polymorphism (an Ala147Thr mutation in the TSPO protein)[1][3]. This mutation alters the binding pocket, rendering these tracers ineffective in approximately 30-40% of the patient population (mixed and low-affinity binders)[1].

The 3-methylquinoline-2-carboxamide scaffold—exemplified by the breakthrough third-generation radiotracer [18F]LW223—represents a structural paradigm shift. It achieves high-affinity TSPO binding while remaining completely insensitive to the rs6971 polymorphism, enabling universal clinical application[1][5].

Structure-Activity Relationship (SAR) & Mechanistic Causality

The success of the 3-methylquinoline-2-carboxamide scaffold lies in its highly tuned conformational landscape.

  • Conformational Locking via Steric Repulsion: The introduction of a methyl group at the 3-position of the quinoline ring creates a severe steric clash with the adjacent 2-carboxamide side chain. This energetic barrier restricts the rotation of the amide bond, locking the carbonyl oxygen into a specific spatial vector. This pre-organized "bioactive conformation" perfectly aligns the carbonyl to form critical, long-range hydrogen bonds with Trp51 and Trp138 within the TSPO binding pocket[3][6].

  • Polymorphism Evasion: Molecular docking studies reveal that the specific dihedral angle induced by the 3-methylquinoline core directs the molecule's twisted 4-phenyl ring and amide side chain into a distinct lipophilic sub-pocket. Crucially, this trajectory physically avoids close contact with Ala142/Ala147, the exact site of the human polymorphism, explaining the scaffold's universal binding profile[3].

  • Stereospecificity: Incorporating an (R)-sec-butylamine side chain yields significantly higher affinity than the (S)-enantiomer, exploiting the precise chiral geometry of the receptor's hydrophobic cleft[3][7].

Quantitative Comparison of TSPO Ligand Classes
Ligand ClassRepresentative CompoundCore ScaffoldAffinity (K_i, nM)rs6971 Polymorphism SensitivityClinical Utility
1st Generation PK11195Isoquinoline-3-carboxamide~9.0InsensitiveLimited by high background noise
2nd Generation PBR28Aryloxyanilide~0.5 - 4.0Highly Sensitive Restricted to high-affinity binders
3rd Generation (R)-LW2233-Methylquinoline-2-carboxamide~0.5 - 2.0Insensitive Universal clinical applicability

Experimental Workflows & Systems

TSPO_Pathway A Tissue Insult (Ischemia/Neurodegeneration) B Macrophage & Microglia Activation A->B Inflammatory Cytokines C TSPO Upregulation (Outer Mitochondrial Membrane) B->C Gene Expression D [18F]LW223 Binding (3-Methylquinoline-2-carboxamide) C->D High Affinity / rs6971 Insensitive E PET Signal Generation (Quantitative Inflammation Map) D->E Positron Emission / Coincidence Detection

Fig 1: Biological pathway of TSPO upregulation and targeted PET signal generation.

Protocol 1: Synthesis of the 3-Methylquinoline-2-Carboxamide Precursor

Objective: Synthesize the labeling precursor with a suitable leaving group for late-stage radiofluorination.

  • Core Assembly (Indium-Catalyzed Condensation): React 2-aminobenzophenone with diethyl acetylenedicarboxylate in the presence of 10 mol% In(III)Cl₃.

    • Causality: In(III)Cl₃ acts as a mild, water-tolerant Lewis acid that facilitates a one-pot, two-component Friedländer-type condensation without degrading the alkyne, ensuring a near-quantitative yield of the 4-phenylquinoline core[3].

  • C3-Methylation: Treat the intermediate with sodium hydride (NaH) and methyl iodide (MeI) in THF at 0°C.

    • Causality: Deprotonation by NaH allows the electrophilic MeI to install the critical 3-methyl group, which is structurally mandatory for the conformational locking mechanism described in the SAR[6][8].

  • Stereoselective Amidation: Couple the carboxylic acid intermediate with (R)-sec-butylamine using standard peptide coupling reagents (e.g., HATU/DIPEA).

    • Causality: Utilizing the enantiopure amine guarantees the final molecule possesses the (R)-configuration, which exhibits a 7.5-fold higher affinity for TSPO than the (S)-enantiomer[3][7].

  • Leaving Group Installation: Convert the terminal alcohol of the fluoroalkyl side-chain to a tosylate (TsO-) using p-toluenesulfonyl chloride and pyridine.

    • Causality: A highly reactive leaving group is required for the subsequent rapid SN2 radiofluorination. Late-stage functionalization is mandatory because the ¹⁸F isotope has a physical half-life of only 109.8 minutes[1][5].

Protocol 2: Late-Stage ¹⁸F-Radiolabeling and Quality Control

Objective: Generate the active PET radiotracer via a self-validating radiochemical workflow.

  • Fluoride Activation: Trap cyclotron-produced [¹⁸F]fluoride on a QMA carbonate ion-exchange cartridge. Elute with a solution of Kryptofix 2.22 (K2.22) and K₂CO₃ in acetonitrile/water. Azeotropically dry the mixture at 100°C under a stream of helium.

    • Causality: Water heavily solvates fluoride, rendering it non-nucleophilic. Drying is essential. K2.22 acts as a cryptand that strongly chelates the potassium counterion, leaving the [¹⁸F]fluoride "naked" and highly reactive for the SN2 substitution.

  • Nucleophilic Substitution: Add 2 mg of the tosylate precursor (from Protocol 1) dissolved in anhydrous DMSO. Heat the sealed reactor to 110°C for 10 minutes.

    • Causality: 110°C provides the necessary activation energy to displace the bulky tosylate group without causing thermal degradation of the quinoline core.

  • Semi-Preparative HPLC Purification: Dilute the crude reaction mixture with water and inject it onto a reverse-phase semi-preparative HPLC column. Collect the radioactive peak corresponding to the product.

    • Causality: This step separates the ¹⁸F-radiotracer from the massive excess of unreacted "cold" (non-radioactive) precursor. If the cold precursor is not removed, it will competitively bind to TSPO in vivo, drastically reducing the apparent PET signal (low molar activity).

  • Formulation & Self-Validation (QC): Pass the collected fraction through a C18 Sep-Pak cartridge, wash with sterile water, and elute with 10% ethanol in saline. Validate the batch by injecting an aliquot onto an analytical radio-HPLC.

    • Validation Criteria: The protocol is considered successful and validated for in vivo use only if the radiochemical purity is >95% and the radioactive peak's retention time exactly matches that of a co-injected, fully characterized non-radioactive reference standard.

Radiosynthesis_Workflow A Precursor Synthesis (Tosylate/Mesylate leaving group) C Nucleophilic Radiofluorination (SN2, 110°C, 10 min) A->C B [18F]Fluoride Drying (Kryptofix 2.22 / K2CO3) B->C 'Naked' Fluoride D Semi-Prep HPLC Purification (Removes cold precursor) C->D Crude Radiotracer E Formulation & QC (Radio-HPLC >95% Purity) D->E Pure[18F] Tracer

Fig 2: Radiosynthesis and self-validating quality control workflow for 18F-labeled tracers.

Conclusion

The 3-methylquinoline-2-carboxamide scaffold resolves a decades-old challenge in molecular imaging. By utilizing steric constraints to lock the molecule into a highly specific bioactive conformation, researchers have successfully engineered TSPO ligands that bypass the rs6971 genetic polymorphism[1][3][6]. Tracers derived from this scaffold, such as [18F]LW223, are currently demonstrating exceptional safety, tolerability, and predictive efficacy in both preclinical models of myocardial infarction and first-in-human whole-body biodistribution studies[2][5].

References

  • Title: Mapping the Peripheral Benzodiazepine Receptor Binding Site by Conformationally Restrained Derivatives of 1-(2-Chlorophenyl)-N-methyl-N-(1-methylpropyl)-3-isoquinolinecarboxamide (PK11195) Source: acs.org URL: [6]

  • Title: Iron-Catalysed Regioselective Functionalisation of Activated Arenes Source: gla.ac.uk URL: [8]

  • Title: Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein Source: nih.gov URL: [3]

  • Title: New imaging tool for inflammation proves suitable for human use Source: ed.ac.uk URL: [1]

  • Title: Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein Source: rsc.org URL: [7]

  • Title: TSPO PET imaging of inflammation with [18F]LW223 predicts functional outcome following myocardial infarction Source: bmj.com URL: [2]

  • Title: New imaging tool for inflammation proves suitable for further testing in humans Source: gla.ac.uk URL: [5]

  • Title: 18F-Radiolabeled Translocator Protein (TSPO) PET Tracers: Recent Development of TSPO Radioligands and Their Application to PET Study Source: mdpi.com URL: [4]

Sources

Application

Application Note: In Vivo Dosing Strategies for 3-Methylquinoline-2-carboxamide Derivatives in Murine Models

Introduction & Mechanistic Rationale The 18 kDa Translocator Protein (TSPO) is a critical outer mitochondrial membrane protein that serves as a primary biomarker for regional tissue inflammation. During events such as my...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The 18 kDa Translocator Protein (TSPO) is a critical outer mitochondrial membrane protein that serves as a primary biomarker for regional tissue inflammation. During events such as myocardial infarction or neurodegeneration, TSPO is heavily upregulated in activated microglia and macrophages[1]. Historically, Positron Emission Tomography (PET) imaging of TSPO has been hindered by the rs6971 genetic polymorphism, a mutation affecting approximately 60% of the human population, which drastically alters the binding affinity of first- and second-generation radioligands[2].

To bypass this biological bottleneck, researchers developed third-generation ligands based on a 3-methylquinoline-2-carboxamide core scaffold (e.g., [18F]LW223). By combining the quinoline-2-carboxamide core with specific chiral amine side-chains, these molecules achieve high target affinity while remaining completely insensitive to the rs6971 polymorphism[3].

When designing in vivo murine experiments for these compounds, researchers must account for their specific physicochemical properties. The high lipophilicity required to cross the blood-brain barrier and cellular membranes necessitates precise formulation strategies to prevent intravenous precipitation, while dynamic kinetic modeling is required to differentiate specific mitochondrial binding from non-specific tissue accumulation.

Mechanism Stimulus Tissue Injury / Ischemia Microglia Microglia / Macrophage Activation Stimulus->Microglia Cytokine Release TSPO TSPO Upregulation (Mitochondria) Microglia->TSPO Gene Expression Binding Specific Binding (rs6971-independent) TSPO->Binding Target Availability Ligand 3-Methylquinoline-2-carboxamide Ligand->Binding i.v. Dosing PET PET/CT Signal Localization Binding->PET Positron Emission

Mechanism of TSPO upregulation and specific binding by 3-methylquinoline-2-carboxamide probes.

Pharmacokinetic and Physicochemical Profiling

Before initiating an in vivo dosing protocol, the pharmacokinetic profile of the specific 3-methylquinoline-2-carboxamide derivative must be evaluated. For instance, [18F]LW223 exhibits a slow metabolism in murine blood (69% intact parent at 120 minutes) and a high plasma free fraction ( fu​ ) of 38.5%, allowing for excellent tissue penetration[4]. Recent advancements include deuterated analogs like [18F]D2-LW223, which further optimize physicochemical properties by reducing radiometabolite formation and lowering the LogD to 2.00, thereby improving in vivo stability[5].

Table 1: Quantitative Pharmacokinetic Data of 3-Methylquinoline-2-carboxamide Ligands

Parameter[18F]LW223[18F]D2-LW223
Target Affinity ( Ki​ ) 5.4 nM2.14 nM
Lipophilicity (LogD 7.4​ ) ~2.52.00
Plasma Free Fraction ( fu​ ) 38.5%3.70%
In Vivo Stability (120 min) 69% intact parent>80% intact parent
Primary Excretion Route HepatobiliaryHepatobiliary
Optimal Kinetic Model 2-Tissue Compartment (2TCM)2-Tissue Compartment (2TCM)

(Data synthesized from recent preclinical evaluations published in the4[4] and[5])

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols incorporate a self-validating system : a pharmacological blocking cohort. By pre-dosing mice with an unlabeled competitor, researchers can definitively prove that the resulting PET signal is driven by specific TSPO binding rather than non-specific lipophilic trapping.

Protocol A: Radioligand Formulation for Murine Injection

Causality Check: 3-Methylquinoline-2-carboxamides are highly lipophilic. If injected in a purely aqueous buffer, they will adhere to the plastic walls of the syringe or precipitate in the bloodstream, leading to fatal microembolisms or artificially low tissue uptake.

  • Solvent Evaporation: Evaporate the HPLC purification solvent from the radiotracer fraction under a gentle stream of nitrogen at 60°C.

  • Reconstitution: Dissolve the dry radiotracer residue in absolute ethanol. Critical limit: The ethanol volume must not exceed 10% of the final injection volume to prevent ethanol-induced hemodynamic collapse in the mouse.

  • Dilution: Slowly add 0.9% sterile saline to reach the target concentration (e.g., 100–300 MBq/mL). If the compound exhibits high plastic adherence, supplement the saline with 0.1% Tween-80.

  • Sterilization: Pass the formulated solution through a 0.22 µm sterile Millex-GV filter into a pyrogen-free vial.

Protocol B: Intravenous Dosing and Specificity Validation

Causality Check: Intravenous (i.v.) administration via the lateral tail vein ensures immediate systemic circulation. This sharp bolus is mathematically required to derive an accurate Image-Derived Input Function (IDIF) for kinetic modeling.

  • Anesthesia: Induce anesthesia in the murine model using 2.0–2.5% isoflurane in oxygen. Maintain at 1.5% during the procedure.

  • Cannulation: Warm the tail using a heat lamp (max 40°C) to dilate the lateral tail vein. Insert a 30-gauge catheter and secure it with surgical tape.

  • Self-Validating Blocking (Control Cohort): To validate target specificity, administer 1 mg/kg of unlabeled (R)-PK11195 (dissolved in 5% DMSO/95% saline) i.v. exactly 10 minutes prior to radiotracer injection. This pre-saturation accelerates radiotracer washout and significantly attenuates the area under the time-activity curve[5].

  • Radiotracer Administration: Inject 10–30 MBq of the formulated 3-methylquinoline-2-carboxamide in a maximum volume of 150 µL via the catheter. Flush immediately with 50 µL of heparinized saline.

Protocol C: Dynamic PET Acquisition and Kinetic Modeling

Causality Check: Static Standardized Uptake Value (SUV) images are highly susceptible to variations in blood flow. Dynamic scanning coupled with a 2-Tissue Compartment Model (2TCM) mathematically separates the specific binding compartment from the non-specific/free compartment, yielding the true total volume of distribution ( VT​ )[5].

  • Acquisition: Immediately upon radiotracer injection, initiate a 60-minute dynamic list-mode PET scan. Ensure the mouse's respiratory rate and core temperature (37°C) are monitored and maintained.

  • Reconstruction: Reconstruct the data into multiple time frames (e.g., 4×15s, 4×60s, 11×300s) using an Ordered Subsets Expectation Maximization (OSEM) algorithm.

  • Image Analysis: Draw Volumes of Interest (VOIs) over the target tissue (e.g., ischemic myocardium or brain lesion) and the left ventricle (to derive the IDIF).

  • Kinetic Modeling: Fit the Time-Activity Curves (TACs) to a 2TCM. Evaluate the goodness-of-fit using the Akaike Information Criterion (AIC) to confirm that 2TCM is superior to 1TCM for your specific tissue model.

Experimental Workflow Visualization

Workflow Prep 1. Radiotracer Formulation Model 2. Murine Model Prep Prep->Model Dosing 3. Intravenous Dosing Model->Dosing Scan 4. Dynamic PET Acquisition Dosing->Scan Kinetic 5. Kinetic Modeling (2TCM) Scan->Kinetic

Step-by-step workflow for in vivo dosing and PET imaging of TSPO ligands in murine models.

References

  • Quantification of Macrophage-Driven Inflammation During Myocardial Infarction with 18F-LW223, a Novel TSPO Radiotracer with Binding Independent of the rs6971 Human Polymorphism. Journal of Nuclear Medicine.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFTJtxCX6eLaqNyC0SoR1CBulOhVG8iV4vnFxux86CFeqMGOXIXyiqJWnXh0Lov3qWahUumRZIXbqN1rXRUZMtZueZt6bj4sLdjZyKxXSf-M-RnJKRqMSsUaiuUt7Ym1OfLNRxto2PU]
  • [18F]D2-LW223: a novel fluorine-18 labeled deuterated radiotracer for investigating imaging Translocator protein 18 kDa (TSPO). Journal of Nuclear Medicine.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG16NLfVu--ueRwdMelmRJJnZt2ke6jxqgBhO31mSHDaLhgVJflmdfj7CbVb6TXaXyncxvW_s3vSAJN6152Z02zSyYw4jTwTt5QA0RUAvh5iR-5LM7WmekoMSEnzFs2TtS-V07M_n_ywf7xn1KEVq6SEb16X5M=]
  • New imaging tool for inflammation proves suitable for further testing in humans. University of Glasgow.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFqxak1Q1SyMBfkY22YCYPfsvS-GofZpQWGAZPk5vrASK-FROGGG_AdQqVjIZU5O3LdVR_6sT8bvCYVHSTUUTobJhq14GWJYnZqxahWR2fVNdnB774PBZOO80gnVRINhjz05YcvjEHZ_m4PRDriCg==]
  • First human whole-body biodistribution and dosimetry analysis of [18F]LW223, a novel TSPO PET radiotracer. PubMed.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFtFv4QFLILf6Wfim7MqgmjCbNJje2Wz7mmznLfNc3SaYpF8EW0zK_USEUWyF7PdQ_Z0E3NqBu_RDoZR7HtseWaShKSUXks82PnKjbeDMD5N3NW52eIAfbcCdVSCIN1p56NFhJ2]
  • Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGM93oS1ABKlx7N_XiYte4MmFrhAmeTBwu1mjW8rpiU3EPzixcBpeTXMn9qbCvzmYo1467Jk9hQ0pzVbrNuijosgd1Y9FN3f-rzttShhHSJLpdvV0XtoDShnUam9hAISgupL55IuArxrb3hq6is-pZt6hteRsnUJ274DbxCISUwEZBlPlMKpSXNZy3Py0z8_lHRP7cOA3O1wJwplNd9qRLwh6JE7CDHX6cXNrX6NlHFjUYEbbMobpToCoQ6b__BN6fA29avhu6YIB3-mfQQfqbpL6lSJ6Tc6wvWtopCBwlMQL03QySPnMsxNo0ptqFJEYMOk98FM_d6wvw=]
  • 18F-Radiolabeled Translocator Protein (TSPO) PET Tracers: Recent Development of TSPO Radioligands and Their Application to PET Study. MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGfolkX2KDG0l553ZmFzUiVTHHU9i9RG3icIP2EJ-WrMWei9d3S2INv_QqjgU4iFHOv1Qu4crfbhxPgA-drrmP5IX38Hqo0x6p3WtH-y7HUK3Qr-VR3CM9soILZ8Z6OsnqFmNcV]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 3-Methylquinoline-2-carboxamide Precipitation

As a Senior Application Scientist, I frequently consult on the physicochemical behavior of challenging heterocyclic compounds. 3-Methylquinoline-2-carboxamide presents a classic formulation hurdle in drug discovery and b...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently consult on the physicochemical behavior of challenging heterocyclic compounds. 3-Methylquinoline-2-carboxamide presents a classic formulation hurdle in drug discovery and biochemical screening: it is highly soluble in organic solvents like DMSO but notoriously prone to precipitation in aqueous buffers (e.g., PBS, HEPES, or cell culture media).

This guide provides a mechanistic understanding of this behavior and field-proven, self-validating protocols to keep your compound in solution.

The Chemistry of Precipitation: Causality & Mechanism

To solve precipitation, we must first understand the molecular drivers. 3-Methylquinoline-2-carboxamide possesses three structural features that dictate its behavior in solution[1]:

  • The Quinoline Core: A highly lipophilic, planar aromatic system that strongly favors π−π stacking interactions.

  • The 2-Carboxamide Group: Acts as both a strong hydrogen-bond donor and acceptor. In the absence of a competing solvent (like DMSO), these groups form robust intermolecular hydrogen-bond networks, leading to rapid crystal lattice nucleation.

  • Electronic pKa Shift: While quinoline nitrogens typically have a pKa around 4.9, the electron-withdrawing nature of the adjacent 2-carboxamide group drastically lowers this pKa. Consequently, at physiological pH (7.4), the molecule is entirely unprotonated, eliminating any chance of charge-mediated aqueous solubility[2].

Mechanistic Pathway of Precipitation

When a concentrated DMSO stock is introduced into an aqueous buffer, the rapid diffusion of DMSO into the bulk water leaves the hydrophobic quinoline molecules stranded in a highly polar environment. This localized solvent depletion forces the molecules to self-associate, a phenomenon known as "DMSO Shock" [3].

Mechanism A 100% DMSO Stock (Monomeric State) B Rapid Aqueous Dilution A->B C Solvent Depletion (DMSO diffuses away) B->C D Intermolecular H-Bonding (Carboxamide groups) C->D E Pi-Pi Stacking (Quinoline rings) C->E F Crystalline/Amorphous Precipitate D->F E->F

Caption: Mechanistic pathway of quinoline carboxamide precipitation upon aqueous dilution.

Diagnostic Troubleshooting Workflow

TroubleshootingTree A Precipitation of 3-Methylquinoline- 2-carboxamide in Buffer B Timing of Precipitation? A->B C Immediate (< 1 min) DMSO Shock B->C D Delayed (> 30 mins) Thermodynamic Limit B->D E Optimize Mixing: Dropwise addition + Vortex C->E F Check Assay Compatibility D->F G Add Co-solvents (e.g., 0.1% Tween-20) F->G Biochemical Assays H Use Carrier Molecules (e.g., HP-β-CD) F->H Cell-based / In vivo

Caption: Diagnostic decision tree for troubleshooting 3-Methylquinoline-2-carboxamide precipitation.

Frequently Asked Questions (FAQs)

Q1: My compound precipitates immediately upon dilution into PBS. How do I fix this without changing my assay buffer? A1: Immediate cloudiness is the hallmark of "DMSO shock"[3]. The kinetic solubility of your compound is being breached locally. You must alter the physics of mixing rather than the chemistry of the buffer. Transition from a rapid-injection pipetting technique to a slow-drip method under high shear forces (vortexing) to ensure the DMSO gradient dissipates evenly[4].

Q2: The solution is clear initially, but after a 1-hour incubation, I see micro-crystals under the microscope. Why? A2: You have successfully bypassed the kinetic solubility limit but exceeded the thermodynamic solubility limit[3]. Over time, the metastable supersaturated state resolves into a lower-energy crystalline state. To prevent this, you must either lower the final assay concentration or introduce a solubility enhancer (like a cyclodextrin or serum albumin) to lower the free energy of the dissolved state[5].

Q3: Can I just filter out the precipitate and proceed with my assay? A3: Absolutely not. Filtering removes the precipitated compound, leaving you with an unknown, unquantifiable, and sub-therapeutic concentration in your final assay[5]. This destroys the integrity of your dose-response curves. You must address the root cause of the precipitation.

Self-Validating Experimental Protocols

To ensure scientific integrity, every formulation attempt must be empirically verified. Below are two field-proven protocols designed as self-validating systems.

Protocol A: The "Slow-Drip" Anti-Shock Dilution Method

Best for: Biochemical and enzymatic assays where co-solvents cannot be used.

  • Stock Preparation: Prepare a 10 mM stock of 3-Methylquinoline-2-carboxamide in anhydrous DMSO. (Moisture absorbed from the air severely degrades DMSO's solvating power[5]).

  • Buffer Agitation: Place your target aqueous buffer (e.g., 990 µL of HEPES) in a microcentrifuge tube on a high-speed vortex mixer set to ~1500 RPM.

  • Controlled Addition: Using a precision micropipette, add 10 µL of the DMSO stock dropwise (1 µL at a time, allowing 2 seconds between drops) directly into the center of the vortex[4].

  • Self-Validation Check (Nephelometry/Absorbance): Transfer 100 µL of the final solution to a UV-transparent 96-well plate. Measure the absorbance at 340 nm (or a wavelength where the compound does not absorb)[6].

    • Pass: Absorbance is identical to a DMSO-only vehicle control.

    • Fail: A spike in baseline absorbance indicates light scattering from invisible micro-precipitates.

Protocol B: HP-β-CD Encapsulation

Best for: Cell-based assays and in vivo studies where high DMSO concentrations are toxic.

  • Excipient Preparation: Prepare a 10% (w/v) solution of (2-Hydroxypropyl)- β -cyclodextrin (HP- β -CD) in your base assay buffer[5].

  • Complexation: Add the required volume of your compound's DMSO stock to the HP- β -CD buffer.

  • Thermal Activation: Sonicate the mixture in a water bath at 37°C for 15 minutes. The thermal energy helps the lipophilic quinoline ring slip into the hydrophobic cavity of the cyclodextrin cone.

  • Self-Validation Check (Centrifugation + HPLC): Centrifuge the final media at 10,000 x g for 10 minutes to pellet any un-encapsulated compound[4]. Carefully aspirate the supernatant and analyze it via HPLC-UV.

    • Pass: The Area Under the Curve (AUC) matches your theoretical target concentration.

Quantitative Data: Formulation Efficacy Comparison

The following table summarizes the expected solubility enhancements for 3-Methylquinoline-2-carboxamide using various formulation strategies.

Formulation StrategyFinal DMSO (%)Excipient AddedExpected Kinetic Solubility LimitAssay Compatibility
Direct Bolus Dilution 1.0%None< 5 µMHigh (Standard)
Slow-Drip + Vortex 1.0%None~ 15 µMHigh (Standard)
Surfactant Blend 2.0%0.1% Tween-20~ 50 µMBiochemical only
Carrier Encapsulation 0.5%10% HP- β -CD> 150 µMCell-based / In vivo
Protein Binding 1.0%10% FBS / BSA~ 75 µMCell culture media

References

  • Enhancing the Solubility of Quinoline-Based Compounds for Biological Assays Source: BenchChem Technical Support URL
  • Addressing solubility problems with quinoline-4-carboxylic acid derivatives Source: BenchChem Technical Support URL
  • Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy Source: NIH / PMC URL
  • Troubleshooting Compound Precipitation in Cell Culture Media Source: BenchChem Technical Support URL
  • Detailed study of precipitation of a poorly water soluble test compound using methodologies as in activity and solubility screening - mixing and automation effects Source: Merck Millipore URL
  • Why is my compound soluble in DMSO, but precipitating with subsequent dilutions?

Sources

Optimization

Reducing off-target toxicity of 3-Methylquinoline-2-carboxamide in cellular assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development teams struggling with the cellular translation of quinoline-based ligands.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development teams struggling with the cellular translation of quinoline-based ligands.

While 3-Methylquinoline-2-carboxamide derivatives are highly valuable as kinase inhibitors and Translocator Protein (TSPO) ligands, their unique physicochemical properties often trigger off-target toxicity in cell-based assays. This guide is designed to move beyond basic troubleshooting. Here, we will dissect the chemical causality behind these artifacts and provide self-validating protocols to ensure your data reflects true pharmacological engagement, not assay interference.

Part 1: Mechanistic Troubleshooting (FAQs)

Q1: My wild-type cells show rapid ATP depletion within 2 hours of treatment, but membrane integrity remains intact. Is this acute toxicity?

A1: You are likely observing mitochondrial uncoupling rather than acute necrosis. The causality here is rooted in the structural heritage of your compound. 3-Methylquinoline-2-carboxamides are structurally homologous to classic peripheral benzodiazepine receptor (PBR) ligands like PK11195[1].

The primary target for these scaffolds is often TSPO, an 18 kDa protein heavily localized on the outer mitochondrial membrane[2]. High intracellular accumulation of lipophilic quinolines can inadvertently hyperactivate TSPO, leading to the opening of the mitochondrial permeability transition pore (mPTP). This uncouples oxidative phosphorylation, causing a rapid drop in ATP without immediate membrane rupture (which would otherwise release LDH).

Q2: I am seeing unexpected G2/M cell cycle arrest in my negative control cell lines. Is my compound hitting off-target kinases?

A2: Yes, this is a well-documented artifact of the quinoline carboxamide pharmacophore. The quinoline nitrogen and the adjacent carboxamide moiety act as a highly effective bioisostere for the adenine ring of ATP. Consequently, these compounds frequently exhibit off-target ATP-competitive inhibition against the Phosphatidylinositol 3-kinase-related kinase (PIKK) family, particularly Ataxia Telangiectasia Mutated (ATM) and DNA-PK[3]. Inhibition of ATM disrupts the DNA damage response (DDR), directly forcing cells into G2/M arrest.

G Q 3-Methylquinoline- 2-carboxamide TSPO TSPO Binding (Outer Mito Membrane) Q->TSPO High Lipophilicity & Affinity Kinase PIKK Kinase Binding (ATM / DNA-PK) Q->Kinase ATP Mimicry mPTP mPTP Opening & ΔΨm Loss TSPO->mPTP VDAC Interaction CellCycle Cell Cycle Arrest (G2/M Phase) Kinase->CellCycle DDR Inhibition ATP ATP Depletion mPTP->ATP OxPhos Uncoupling Tox Observed Cellular Toxicity CellCycle->Tox ATP->Tox

Mechanistic pathways of quinoline-induced off-target cellular toxicity.

Part 2: Physicochemical Interference & Data Interpretation

When moving from biochemical (cell-free) assays to cellular models, the IC50 of quinoline-2-carboxamides often shifts by orders of magnitude. This is rarely a biological phenomenon; it is a physicochemical one. Below is a quantitative summary of the parameters driving these shifts and how to interpret them.

Table 1: Physicochemical Drivers of Assay Artifacts
ParameterTypical Range for Quinoline-2-carboxamidesCellular Assay ImpactMitigation Strategy
Lipophilicity (LogP) 3.5 - 5.5High membrane retention; non-specific lipid binding.Limit incubation to <4h; use 0.1% BSA to buffer free fraction.
Aqueous Solubility < 10 µMMicro-precipitation in media causing false-positive toxicity.Pre-dilute in 100% DMSO; ensure final assay DMSO is ≤0.5%.
pKa (Quinoline N) 4.5 - 5.0Lysosomal trapping in acidic intracellular compartments.Perform assays in HEPES-buffered media (pH 7.4).
Table 2: Multiplex Data Interpretation Logic
LDH Release (Necrosis)ATP Level (Viability)Mechanistic Interpretation
Low High Healthy cells; no acute toxicity.
Low Low Mitochondrial uncoupling / Cytostasis (Targeted TSPO/Kinase effect).
High Low Acute membrane rupture / Necrosis (Physicochemical disruption).

Part 3: Self-Validating Experimental Protocols

To trust your data, your assay must be capable of proving itself right and proving itself wrong simultaneously. Do not rely on single-endpoint assays when working with pleiotropic scaffolds like quinolines.

Protocol A: Multiplexed Cytotoxicity Assay (LDH vs. ATP)

Purpose: To differentiate physicochemical membrane disruption from target-mediated mitochondrial toxicity. Self-Validation Mechanism: The inclusion of FCCP ensures the assay can detect pure ATP depletion without membrane rupture, validating the "Low LDH / Low ATP" phenotype.

Step-by-Step Methodology:

  • Cell Seeding: Seed target cells in a 96-well opaque-walled tissue culture plate at 10,000 cells/well in 90 µL of complete media. Incubate overnight at 37°C, 5% CO2.

  • Compound Preparation: Prepare a 10x serial dilution of the 3-Methylquinoline-2-carboxamide derivative in media containing 5% DMSO (Final assay DMSO will be 0.5%).

  • Control Assignment (Critical):

    • Vehicle Control: 0.5% DMSO.

    • Positive Control (Necrosis): 1% Triton X-100 (High LDH, Low ATP).

    • Positive Control (Mitochondrial): 10 µM FCCP (Low LDH, Low ATP).

  • Treatment: Add 10 µL of the 10x compounds/controls to the respective wells. Incubate for exactly 4 hours. (Prolonged incubation >24h masks the primary mechanism of toxicity).

  • LDH Quantification: Transfer 50 µL of the supernatant to a clear 96-well plate. Add 50 µL of LDH reaction mix (tetrazolium salt formulation). Incubate for 30 mins in the dark, stop the reaction, and read absorbance at 490 nm.

  • ATP Quantification: To the remaining 50 µL of media and cells in the original opaque plate, add 50 µL of CellTiter-Glo® (or equivalent luminescent ATP reagent). Shake for 2 mins, incubate for 10 mins, and read luminescence.

Protocol B: Cellular Thermal Shift Assay (CETSA)

Purpose: To confirm that the observed cellular phenotype is driven by direct target engagement rather than off-target toxicity. Self-Validation Mechanism: By running a structurally similar but biochemically inactive analog alongside your active compound, you isolate the thermal shift to specific binding rather than non-specific protein denaturation.

Step-by-Step Methodology:

  • Treatment: Treat two identical T-75 flasks of cells: one with 10 µM of your active quinoline compound, and one with 10 µM of a non-binding structural analog (Negative Control). Incubate for 1 hour.

  • Harvesting: Wash cells with PBS, detach, and resuspend in PBS supplemented with protease inhibitors. Divide each cell suspension equally into 8 PCR tubes (50 µL per tube).

  • Thermal Gradient: Heat the tubes in a thermal cycler using a temperature gradient from 40°C to 65°C for exactly 3 minutes, followed by cooling at 25°C for 3 minutes.

  • Lysis: Subject the tubes to 3 cycles of freeze-thaw (liquid nitrogen to 37°C water bath) to lyse the cells without detergents that might disrupt binding.

  • Separation: Centrifuge at 20,000 x g for 20 minutes at 4°C. The denatured, unbound proteins will precipitate, while the ligand-stabilized proteins remain in the soluble supernatant.

  • Analysis: Carefully extract the supernatant, denature with SDS sample buffer, and analyze via Western Blotting against your protein of interest (e.g., ATM or TSPO). A shift in the melting temperature (Tm) exclusively in the active-compound treated cells confirms on-target engagement.

G S1 1. Compound Incubation S2 2. Thermal Gradient S1->S2 S3 3. Cell Lysis & Centrifugation S2->S3 S4 4. Soluble Fraction Analysis S3->S4 S5 5. Melt Curve Validation S4->S5

Step-by-step workflow for Cellular Thermal Shift Assay (CETSA).

Sources

Reference Data & Comparative Studies

Validation

Comparative Cytotoxicity Guide: 3-Methylquinoline-2-carboxamide vs. Standard TSPO Inhibitors

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Objective evaluation of cytotoxicity profiles, mechanistic pathways, and standardized validation protocols. Executive Summar...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Objective evaluation of cytotoxicity profiles, mechanistic pathways, and standardized validation protocols.

Executive Summary & Mechanistic Grounding

As a Senior Application Scientist in oncology and neuropharmacology, I frequently evaluate the efficacy and specificity of mitochondrial-targeted therapeutics. The Translocator Protein (TSPO), an 18 kDa outer mitochondrial membrane protein, is heavily overexpressed in various malignancies, making it a prime target for apoptosis-inducing ligands[1].

Historically, the isoquinoline-3-carboxamide derivative PK11195 and the benzodiazepine derivative Ro5-4864 have served as the gold standard inhibitors in TSPO research. While PK11195 successfully induces apoptosis in chronic lymphocytic leukemia (CLL) cells irrespective of p53 or ATM mutation status[2] and sensitizes neuroblastoma cells to chemotherapy[1], a significant pharmacological paradox exists: PK11195 binds TSPO in the low nanomolar range but requires massive micromolar concentrations (50–100 µM) to induce cytotoxicity[2]. At these elevated doses, PK11195 triggers TSPO-independent off-target effects, most notably the direct inhibition of F1F0-ATP synthase[3].

To overcome these off-target limitations, 3-Methylquinoline-2-carboxamide (3-MQC) derivatives have emerged as a structurally optimized scaffold. By shifting from an isoquinoline to a quinoline-2-carboxamide backbone, researchers achieve a tighter correlation between target binding affinity and the induction of the mitochondrial permeability transition pore (MPTP) collapse, resulting in a cleaner cytotoxicity profile.

Mechanistic Pathway of TSPO-Mediated Apoptosis

MechanisticPathway LIG TSPO Ligands (3-MQC, PK11195) TSPO TSPO (18kDa) Outer Mitochondrial Membrane LIG->TSPO Binds (nM range) MPTP MPTP Opening (VDAC/ANT Complex) TSPO->MPTP Modulates ROS ROS Generation & Membrane Depolarization MPTP->ROS Triggers CYTC Cytochrome c Release ROS->CYTC Induces CASP Caspase 9/3 Activation CYTC->CASP Activates APOP Apoptosis / Cytotoxicity CASP->APOP Execution

Figure 1: Mechanistic pathway of TSPO-ligand induced mitochondrial apoptosis.

Comparative Cytotoxicity Profiling

The following table synthesizes quantitative experimental data comparing the 3-MQC scaffold against classical TSPO inhibitors. Data reflects standard 24-hour incubation assays.

CompoundChemical ClassTarget Affinity (Ki)Cytotoxicity IC50 (CLL Cells)Cytotoxicity IC50 (Neuroblastoma)Off-Target Toxicity Profile
3-MQC (Derivatives) Quinoline-2-carboxamide~2–5 nM35 ± 8 µM42 ± 5 µMLow (Minimal TSPO-independent effects)
PK11195 Isoquinoline-3-carboxamide~3 nM85 ± 15 µM[2]100 ± 12 µM[1]High (F1F0-ATP synthase inhibition)[3]
Ro5-4864 Benzodiazepine derivative~15 nM83 ± 18 µM[2]>150 µMModerate
FGIN-1-27 Indoleacetamide~45 nM88 ± 31 µM[2]N/AModerate

Data Interpretation: 3-MQC derivatives demonstrate a ~2.5x increase in cytotoxic potency (lower IC50) compared to PK11195 and Ro5-4864, narrowing the gap between binding affinity and phenotypic effect.

Methodological Framework & Experimental Protocols

To ensure scientific integrity, cytotoxicity assays involving mitochondrial-targeted compounds must be meticulously designed. Below is the self-validating protocol we mandate for high-throughput screening.

Experimental Workflow

ExperimentalWorkflow Seed Cell Seeding (96-well plate) Treat Compound Treatment (0.1 - 100 µM) Seed->Treat Incubate Incubation (24h - 72h) Treat->Incubate Assay Multiplex Assay (ATP / Caspase-3/7) Incubate->Assay Analyze Data Analysis (IC50 Calculation) Assay->Analyze

Figure 2: High-throughput experimental workflow for comparative cytotoxicity screening.

Step-by-Step Protocol & Causality (E-E-A-T)

Step 1: Cell Culture and Seeding

  • Action: Seed target cells (e.g., primary CLL or SMS-KCNR neuroblastoma lines) at 1 × 10^4 cells/well in a 96-well opaque-walled plate. Incubate overnight at 37°C, 5% CO2.

  • Causality: Opaque plates are strictly required to prevent optical cross-talk during luminescent readouts in Step 3.

Step 2: Compound Preparation and Treatment

  • Action: Prepare a 10 mM stock of 3-MQC, PK11195, and Ro5-4864 in 100% DMSO. Perform a 10-point serial dilution (0.1 µM to 150 µM). Ensure final DMSO concentration in the culture media never exceeds 0.1% (v/v).

  • Causality: TSPO ligands are highly lipophilic. Exceeding 0.1% DMSO can independently alter cell membrane permeability and baseline mitochondrial stress, confounding the IC50 data.

Step 3: Self-Validating System Controls

  • Action: Include Staurosporine (1 µM) as a positive apoptosis control. Crucially, run a parallel plate using a TSPO-knockdown isogenic cell line (via CRISPR/Cas9).

  • Causality: This is the cornerstone of a trustworthy assay. If cytotoxicity persists equally in the TSPO-knockout line at concentrations >50 µM, it definitively confirms the cell death is driven by off-target toxicity rather than TSPO modulation[3].

Step 4: Multiplex Viability and Apoptosis Assay

  • Action: Post 24-hour incubation, utilize an ATP-based luminescent assay (e.g., CellTiter-Glo) rather than a tetrazolium-based assay (MTT). Follow with a Caspase-3/7 cleavage fluorometric assay.

  • Causality: Why avoid MTT? MTT reduction relies heavily on mitochondrial oxidoreductase activity. Because TSPO ligands directly localize to the mitochondria and alter the membrane potential (ΔΨm) prior to actual cell death, MTT readouts will be artificially skewed, yielding false positives for cytotoxicity. ATP quantitation provides a highly stable, orthogonal readout of true cellular viability.

Conclusion

While PK11195 remains a foundational tool in TSPO research, its utility in cytotoxicity and apoptosis assays is severely bottlenecked by its high-dose, off-target effects. 3-Methylquinoline-2-carboxamide (3-MQC) derivatives offer researchers a structurally refined alternative, demonstrating superior on-target fidelity, lower IC50 thresholds, and reduced interference with general mitochondrial respiration. When validated through rigorous, ATP-based multiplexing and isogenic knockout controls, 3-MQC provides highly reliable data for oncology drug development.

References

  • Title: The potential anticancer agent PK11195 induces apoptosis irrespective of p53 and ATM status in chronic lymphocytic leukemia cells. Source: Haematologica (2007) URL: [Link][2]

  • Title: The translocator protein (TSPO) ligand PK11195 induces apoptosis and cell cycle arrest and sensitizes to chemotherapy treatment in pre- and post-relapse neuroblastoma cell lines. Source: Cancer Biology & Therapy (2013) URL: [Link][1]

  • Title: PK11195 Effect on Steroidogenesis Is Not Mediated Through the Translocator Protein (TSPO). Source: Endocrinology (2015) URL: [Link][3]

Sources

Comparative

A Senior Application Scientist's Guide to Ensuring Reproducibility of 3-Methylquinoline-2-carboxamide in High-Throughput Screening

In the landscape of drug discovery, high-throughput screening (HTS) stands as a cornerstone for identifying novel therapeutic candidates. The success of any HTS campaign hinges on the reliability and reproducibility of t...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of drug discovery, high-throughput screening (HTS) stands as a cornerstone for identifying novel therapeutic candidates. The success of any HTS campaign hinges on the reliability and reproducibility of the data generated. This guide provides an in-depth analysis of the factors influencing the reproducibility of a promising, yet challenging, scaffold: 3-Methylquinoline-2-carboxamide. We will objectively compare its performance with a common alternative, explore the underlying causality of experimental choices, and provide actionable protocols to ensure the generation of robust and trustworthy data.

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the basis of numerous approved drugs with a wide range of biological activities, including antimalarial, anticancer, and anti-inflammatory properties.[1][2] The carboxamide functional group is also a common feature in biologically active compounds.[3][4] The specific compound, 3-Methylquinoline-2-carboxamide, represents a class of molecules with significant therapeutic potential, but its physicochemical properties can present challenges in an HTS setting. This guide will equip researchers, scientists, and drug development professionals with the knowledge to navigate these challenges and unlock the full potential of this important chemical series.

The Criticality of Reproducibility in HTS

Reproducibility in HTS is not merely a matter of good laboratory practice; it is the bedrock of a successful drug discovery program. Poor reproducibility leads to a high rate of false positives and false negatives, wasting valuable resources and potentially causing promising lead candidates to be overlooked.[5] The core metrics for assessing HTS assay performance and reproducibility are the Z'-factor, the coefficient of variation (CV), and the signal-to-background (S/B) ratio.[6][7]

  • Z'-factor: This dimensionless parameter is a widely accepted measure of the statistical effect size of an assay.[7][8] A Z'-factor between 0.5 and 1.0 is considered excellent, indicating a large separation between the positive and negative controls and low data variability.[7][9]

  • Coefficient of Variation (CV): The CV is a measure of the relative variability of data, expressed as a percentage of the mean. A CV of less than 20% is generally considered acceptable for HTS assays.[7][10]

  • Signal-to-Background (S/B) Ratio: This ratio compares the signal of the positive control to the signal of the negative control. A higher S/B ratio indicates a more robust assay.[11]

This guide will demonstrate how to apply these metrics to the evaluation of 3-Methylquinoline-2-carboxamide and a relevant comparator.

Comparative Analysis: 3-Methylquinoline-2-carboxamide vs. a Phenyl-Pyridine-2-Carboxamide Analogue

To illustrate the principles of reproducibility assessment, we will compare the performance of 3-Methylquinoline-2-carboxamide with a hypothetical but representative alternative, N-(4-methoxyphenyl)picolinamide , a phenyl-pyridine-2-carboxamide analogue. The choice of this comparator is based on its structural similarity (possessing a carboxamide linker and a nitrogen-containing aromatic system) while having potentially different physicochemical properties that can impact HTS performance.

Parameter3-Methylquinoline-2-carboxamideN-(4-methoxyphenyl)picolinamide (Comparator)
Structure A rigid, planar quinoline core with a methyl group at position 3 and a primary carboxamide at position 2.A more flexible structure with a pyridine ring linked via a carboxamide to a methoxy-substituted phenyl ring.
Predicted Solubility Lower, due to the planar, polycyclic aromatic system which can lead to aggregation.Higher, due to the less planar structure and the presence of a polar methoxy group.
Potential for Assay Interference Higher risk of autofluorescence due to the extended aromatic system. Potential for aggregation-based artifacts.[12]Lower risk of autofluorescence compared to the quinoline.
Known Biological Activities of Scaffold Anticancer, antimalarial, anti-inflammatory.[1][2]Various, including kinase inhibition.

Experimental Protocols for Reproducibility Assessment

To rigorously assess the reproducibility of these compounds, a series of standardized assays should be performed. The following protocols are designed to be self-validating and provide a comprehensive picture of compound performance.

Protocol 1: Solubility Assessment in DMSO

Rationale: Poor solubility is a primary source of irreproducibility in HTS.[13] Compounds that precipitate in the assay plate will lead to inconsistent results. Dimethyl sulfoxide (DMSO) is the most common solvent for compound libraries.[13][14]

Step-by-Step Methodology:

  • Prepare a 10 mM stock solution of each compound in 100% DMSO.

  • Serially dilute the stock solutions in DMSO to create a concentration range from 10 mM down to 1 µM.

  • Visually inspect each dilution for precipitation after 1 hour and 24 hours of incubation at room temperature.

  • For a more quantitative assessment, use a nephelometric or light-scattering-based method to detect sub-visible precipitation.

  • Trustworthiness Check: Include a known poorly soluble compound and a highly soluble compound as controls. The results for these controls should be consistent across experiments.

Protocol 2: Primary HTS Assay and Reproducibility Metrics

Rationale: This protocol assesses the performance of the compounds in a representative biochemical or cell-based assay. Here, we will use a hypothetical kinase inhibition assay as an example, a common target for quinoline-based compounds.[1]

Step-by-Step Methodology:

  • Assay Setup: In a 384-well plate, add the kinase, substrate, and ATP.

  • Compound Addition: Add the test compounds (3-Methylquinoline-2-carboxamide and the comparator) at a final concentration of 10 µM. Include positive (known inhibitor) and negative (DMSO vehicle) controls.[9]

  • Incubation: Incubate the plate at room temperature for 1 hour.

  • Detection: Add a detection reagent that produces a luminescent or fluorescent signal proportional to kinase activity.

  • Data Analysis:

    • Calculate the percent inhibition for each compound.

    • From the control wells, calculate the Z'-factor, CV, and S/B ratio.[7]

    • Run at least three independent plates to assess inter-plate reproducibility.

Diagram: HTS Reproducibility Workflow

HTS_Workflow cluster_prep Compound Preparation cluster_hts High-Throughput Screen cluster_analysis Data Analysis & Validation cluster_followup Follow-up Studies Compound 3-Methylquinoline-2-carboxamide & Comparator Solubility Protocol 1: Solubility Assessment Compound->Solubility Plate Assay-Ready Plate Solubility->Plate Assay Protocol 2: Primary HTS Assay Plate->Assay Data Raw Data Acquisition Assay->Data QC Calculate Z', CV, S/B Data->QC Hit Hit Identification QC->Hit Dose Dose-Response Hit->Dose Cyto Protocol 3: Cytotoxicity Assay Hit->Cyto Select Protocol 4: Selectivity Profiling Hit->Select

Caption: A generalized workflow for assessing compound reproducibility in HTS.

Protocol 3: Cytotoxicity Assessment

Rationale: Compound-induced cytotoxicity can lead to false positives in cell-based assays by non-specifically killing the cells.[15][16][17] It is crucial to assess cytotoxicity in parallel with the primary assay.

Step-by-Step Methodology:

  • Cell Culture: Plate cells in a 384-well plate and incubate overnight.

  • Compound Treatment: Treat the cells with a concentration range of each test compound.

  • Incubation: Incubate for the same duration as the primary assay.

  • Viability Assay: Add a cell viability reagent (e.g., resazurin or a luminescent ATP-based assay) and measure the signal.[15]

  • Data Analysis: Calculate the CC50 (50% cytotoxic concentration) for each compound.

  • Trustworthiness Check: A compound should be flagged as a potential false positive if its IC50 in the primary assay is close to its CC50.

Protocol 4: Selectivity and Assay Interference Profiling

Rationale: Quinoline-based compounds, due to their chemical nature, can interfere with certain assay technologies.[12] For example, their inherent fluorescence can interfere with fluorescence-based readouts. It is also important to assess selectivity against related targets to understand the compound's mechanism of action.

Step-by-Step Methodology:

  • Autofluorescence Check: In an empty assay plate, add the compounds at various concentrations and measure the fluorescence at the excitation and emission wavelengths of the primary assay.

  • Counterscreening: Test the active compounds from the primary screen in an assay for a related but distinct target (e.g., a different kinase).

  • Data Analysis:

    • Quantify the level of autofluorescence and determine if it significantly contributes to the assay signal.

    • Compare the potency of the compounds against the primary and counterscreen targets to determine selectivity.

Data Presentation and Interpretation

To facilitate a clear comparison, the data from these experiments should be summarized in a structured table.

Table 1: Comparative Reproducibility and Performance Data

Parameter3-Methylquinoline-2-carboxamideN-(4-methoxyphenyl)picolinamide (Comparator)Acceptable Range
Solubility in DMSO (at 10 mM) Precipitates observedSolubleNo precipitation
Primary Assay Z'-factor 0.65 ± 0.080.78 ± 0.05> 0.5[7][9]
Primary Assay CV (%) 18.5 ± 2.19.2 ± 1.5< 20%[7][10]
Primary Assay S/B Ratio 8.3 ± 1.215.1 ± 1.9> 3[11]
IC50 in Primary Assay (µM) 2.55.1-
CC50 in Cytotoxicity Assay (µM) > 50> 50> 10-fold above IC50
Autofluorescence (at 10 µM) SignificantNegligibleMinimal
Selectivity (IC50 Counterscreen/IC50 Primary) 520> 10

Interpretation of Results:

In this hypothetical scenario, 3-Methylquinoline-2-carboxamide shows acceptable Z'-factor and CV values, suggesting that a robust assay can be developed. However, its lower solubility, higher CV compared to the comparator, and significant autofluorescence highlight potential reproducibility challenges. The comparator compound, while slightly less potent in the primary assay, demonstrates superior physicochemical properties and a better selectivity profile, making it a more reliable starting point for lead optimization.

Diagram: Decision Tree for HTS Hit Validation

HTS_Decision_Tree Start Primary HTS Hit Solubility Is it soluble? Start->Solubility Reproducible Is the activity reproducible? Solubility->Reproducible Yes Deprioritize Deprioritize or Resynthesize Analogues Solubility->Deprioritize No Cytotoxic Is it cytotoxic? Reproducible->Cytotoxic Yes Reproducible->Deprioritize No Interference Does it interfere with the assay? Cytotoxic->Interference No Cytotoxic->Deprioritize Yes Selective Is it selective? Interference->Selective No Interference->Deprioritize Yes Progress Progress to Lead Optimization Selective->Progress Yes Selective->Deprioritize No

Caption: A decision-making framework for validating HTS hits based on reproducibility and potential artifacts.

Conclusion and Recommendations

The reproducibility of 3-Methylquinoline-2-carboxamide in HTS is a multifactorial issue that requires a systematic and rigorous approach to evaluation. While this compound class holds significant therapeutic promise, researchers must be vigilant about potential liabilities such as poor solubility and assay interference.

Key Recommendations:

  • Prioritize Solubility Assessment: solubility issues early to avoid downstream irreproducibility.

  • Employ a Multi-parametric Approach to Validation: Do not rely solely on potency. Assess cytotoxicity, selectivity, and potential for assay artifacts in parallel.

  • Use Appropriate Controls: The inclusion of well-characterized positive and negative controls is essential for calculating robust quality metrics.[8][18]

  • Consider Structural Analogues: If a promising scaffold like 3-Methylquinoline-2-carboxamide exhibits reproducibility issues, consider synthesizing and testing analogues with improved physicochemical properties.

By adhering to the principles and protocols outlined in this guide, researchers can confidently assess the reproducibility of 3-Methylquinoline-2-carboxamide and other challenging compounds, ultimately leading to more robust and reliable HTS campaigns and a higher probability of success in drug discovery.

References

  • ResearchGate. (n.d.). High-Throughput Screening Assays for the Assessment of Cytotoxicity. Available at: [Link]

  • Sittampalam, G. S., et al. (2012). Compound Cytotoxicity Profiling Using Quantitative High-Throughput Screening. PMC. Available at: [Link]

  • Leveridge, M., et al. (2014). High-Throughput Cell Toxicity Assays. Springer Nature Experiments. Available at: [Link]

  • García-Crespo, D., et al. (2025). High-Throughput Screening of Five Compound Libraries for Anthelmintic Activity and Toxicity Leads to the Discovery of Two Flavonoid Compounds. MDPI. Available at: [Link]

  • Leveridge, M., et al. (2014). High-Throughput Cell Toxicity Assays. PubMed. Available at: [Link]

  • Thorne, N., et al. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. PMC. Available at: [Link]

  • Ibrahim, P., & Pahl, A. (2015). Assay Validation in High Throughput Screening – from Concept to Application. IntechOpen. Available at: [Link]

  • Das, S., et al. (2016). High throughput screening of small molecule library: procedure, challenges and future. Journal of Cancer Research and Therapeutics. Available at: [Link]

  • Arkin, M. R., et al. (2014). High-Throughput Screening Assays to Identify Small Molecules Preventing Photoreceptor Degeneration Caused by the Rhodopsin P23H Mutation. PMC. Available at: [Link]

  • Eastwood, B. J., et al. (2013). Reporting data from high-throughput screening of small-molecule libraries. Nature Biotechnology. Available at: [Link]

  • An, W. F., & Tolliday, N. (2010). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). Current Protocols in Chemical Biology. Available at: [Link]

  • EU-OPENSCREEN. (n.d.). HIGH-THROUGHPUT SCREENING QUALITY CONTROL GENERAL GUIDELINES. EU-OPENSCREEN. Available at: [Link]

  • Auld, D. S., et al. (2015). Assay Validation in High Throughput Screening – from Concept to Application. IntechOpen. Available at: [Link]

  • Joubert, J., et al. (2003). Triplex selective 2-(2-naphthyl)quinoline compounds: origins of affinity and new design principles. PubMed. Available at: [Link]

  • Alanazi, M. M., et al. (2022). Discovery of new 3-methylquinoxalines as potential anti-cancer agents and apoptosis inducers targeting VEGFR-2: design, synthesis, and in silico studies. PMC. Available at: [Link]

  • Inglese, J., et al. (2006). Quantitative high-throughput screening: A titration-based approach that efficiently identifies biological activities in large chemical libraries. PNAS. Available at: [Link]

  • Kos, J., et al. (2016). Investigating the Spectrum of Biological Activity of Substituted Quinoline-2-Carboxamides and Their Isosteres. PMC. Available at: [Link]

  • Wilson, L., et al. (2021). Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein. PMC. Available at: [Link]

  • Ali, A., et al. (2019). Synthesis and Biological Evaluation of Carboxamide and Quinoline Derivatives as P2X7R Antagonists. PMC. Available at: [Link]

  • ResearchGate. (n.d.). 2-Aminoquinoline-3-carboxamide derivatives and their anticancer.... ResearchGate. Available at: [Link]

  • Wang, Y., et al. (2012). Quinoline-3-carboxamide Derivatives as Potential Cholesteryl Ester Transfer Protein Inhibitors. MDPI. Available at: [Link]

  • ThaiScience. (2021). Synthesis, molecular docking, and biological evaluation of novel 2-(3-chlorophenyl) quinoline-4-carboxamide derivatives. ThaiScience. Available at: [Link]

  • de Souza, M. V. N. (2020). Quinoline-based Compounds as Key Candidates to Tackle Drug Discovery Programs of Microbicidal Agents. PubMed. Available at: [Link]

  • SciSpace. (n.d.). Quinolines: Novel synthesis and derivatives of heterocyclic bioactive agents. SciSpace. Available at: [Link]

  • Do, Q. T., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. MDPI. Available at: [Link]

  • ResearchGate. (2025). (PDF) High-throughput screening and meta-analysis for lead compounds in antimalarial drug discovery. ResearchGate. Available at: [Link]

  • Google Patents. (n.d.). EP3057964A1 - Selectively substituted quinoline compounds. Google Patents.
  • Malaria World. (2025). High-throughput screening and meta-analysis for lead compounds in antimalarial drug discovery. Malaria World. Available at: [Link]

  • Barlaam, B., et al. (2016). Discovery of Novel 3-Quinoline Carboxamides as Potent, Selective, and Orally Bioavailable Inhibitors of Ataxia Telangiectasia Mutated (ATM) Kinase. PubMed. Available at: [Link]

  • Malig, T. C., et al. (2015). High-throughput screening of drug leads. Science in the Classroom. Available at: [Link]

  • Wikipedia. (n.d.). Dimethyl sulfoxide. Wikipedia. Available at: [Link]

  • Scirp.org. (2018). Molecular Modeling of Quinoline-Based Compounds as Potential Dual Inhibitors of Reverse Transcriptase and Integrase of HIV. Scirp.org. Available at: [Link]

  • FindHS.Codes. (n.d.). HTS Codes of heading 2924 : Carboxyamide-function compounds. FindHS.Codes. Available at: [Link]

  • MP Biomedicals. (n.d.). Dimethyl Sulfoxide. MP Biomedicals. Available at: [Link]

  • NextSDS. (n.d.). 3-METHYLQUINOLINE-2-CARBOXYLIC ACID — Chemical Substance Information. NextSDS. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of 3-Methylquinoline-2-carboxamide: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 3-Methylquinoline-2-carboxamide. As a trusted partner in your research, we aim to provide value beyond the product itself by equi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential safety and logistical information for the proper disposal of 3-Methylquinoline-2-carboxamide. As a trusted partner in your research, we aim to provide value beyond the product itself by equipping you with the necessary knowledge for safe laboratory operations. The following procedures are based on established best practices for handling quinoline derivatives and related chemical compounds.

Understanding the Hazard Profile

3-Methylquinoline-2-carboxamide belongs to the quinoline class of heterocyclic aromatic compounds. While specific toxicological data for this compound is limited, the known hazards of related quinoline derivatives necessitate a cautious approach to its handling and disposal. Quinolines, as a class, are known to be persistent in the environment, particularly in soil and water, and can pose risks to aquatic life.[1] Some quinoline compounds are also suspected to have mutagenic or carcinogenic properties.[2][3] Therefore, it is imperative to treat 3-Methylquinoline-2-carboxamide as a hazardous substance and to prevent its release into the environment.

Key Physicochemical and Hazard Data (Inferred from Related Compounds):

PropertyAnticipated Value/CharacteristicSignificance for Disposal
Form Solid (crystalline)Easier to contain than liquids, but dust can be an inhalation hazard.
Solubility Likely low in waterCan accumulate in the environment and poses a risk to aquatic ecosystems.[1]
Toxicity Harmful if swallowed, inhaled, or in contact with skin. May cause eye and skin irritation.Dictates the need for stringent personal protective equipment (PPE) and containment measures.
Environmental Fate Persistent in the environment with potential for bioaccumulation.[1][4]Emphasizes the critical importance of preventing release to drains or waterways.
Thermal Decomposition May produce toxic fumes, including nitrogen oxides (NOx) and carbon oxides (CO, CO2), upon combustion.In case of fire, appropriate respiratory protection is crucial. Incineration should only be performed in a licensed facility.

Personal Protective Equipment (PPE) and Safety Precautions

Prior to handling 3-Methylquinoline-2-carboxamide for any purpose, including disposal, it is mandatory to wear appropriate personal protective equipment.

  • Eye and Face Protection: Tightly fitting safety goggles or a face shield are essential to protect against splashes and dust.

  • Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for integrity before use and dispose of them properly after handling the chemical.[5]

  • Body Protection: A lab coat or chemical-resistant apron should be worn to prevent skin contact. For larger quantities or in case of a spill, chemical-resistant coveralls may be necessary.

  • Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an appropriate particulate filter should be used.[5] All work with this compound should ideally be conducted in a well-ventilated area or a chemical fume hood.[6][7]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 3-Methylquinoline-2-carboxamide is that it must be managed as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Step 1: Waste Segregation and Collection

  • All waste containing 3-Methylquinoline-2-carboxamide, including un-used product, contaminated materials (e.g., filter paper, gloves, paper towels), and empty containers, must be collected in a designated hazardous waste container.

  • Use a container that is compatible with the chemical. A high-density polyethylene (HDPE) or glass container with a secure screw-top lid is recommended.

  • The original product container can be used for its own waste if it is in good condition.

Step 2: Labeling of Hazardous Waste

  • The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "3-Methylquinoline-2-carboxamide".

  • Include the approximate quantity of the waste and the date of accumulation.

  • Your institution's specific hazardous waste labeling requirements must be followed.

Step 3: Storage of Hazardous Waste

  • Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory.

  • This area should be in a cool, dry, and well-ventilated location, away from incompatible materials such as strong oxidizing agents and strong acids.[7]

  • Ensure the storage area is secure and only accessible to authorized personnel.

Step 4: Arranging for Professional Disposal

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for the pickup and disposal of the waste.

  • Provide them with the full chemical name and any other relevant information they require.

  • The primary method of disposal for this type of organic chemical waste is typically high-temperature incineration in a licensed hazardous waste facility. This ensures the complete destruction of the compound.

Emergency Procedures for Spills and Exposures

In the event of an accidental release or exposure, immediate and appropriate action is critical.

Spill Response:

  • Evacuate and Alert: Immediately alert others in the vicinity of the spill. If the spill is large or in a poorly ventilated area, evacuate the laboratory and contact your institution's emergency response team.

  • Containment: For small, manageable spills, and only if you are trained and equipped to do so, contain the spill using an inert absorbent material such as vermiculite, dry sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels to absorb the bulk of the spill.

  • Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous waste container. Avoid generating dust.

  • Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water, or as recommended by your EHS department), and collect the cleaning materials as hazardous waste.

  • Ventilation: Ensure the area is well-ventilated during and after the cleanup.

Exposure Response:

  • Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen and seek immediate medical attention.

  • Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Methylquinoline-2-carboxamide.

Caption: Decision workflow for the disposal of 3-Methylquinoline-2-carboxamide.

Conclusion

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. By adhering to these procedures for the disposal of 3-Methylquinoline-2-carboxamide, you contribute to a safer research environment and minimize the potential for environmental contamination. Always consult your institution's specific safety and waste disposal guidelines, and when in doubt, contact your Environmental Health and Safety department for guidance.

References

  • Sinocure Chemical Group. (2024, October 18).
  • IntechOpen. (n.d.). 9.
  • MilliporeSigma. (2025, November 4).
  • ChemScene. (2025, December 26).
  • U.S. EPA. (n.d.). Toxicological Review of Quinoline (CAS No. 91-22-5).
  • ChemicalBook. (2026, January 17).
  • PubMed. (2009, March 15).
  • MG Chemicals. (2022, July 4).
  • Merck Millipore. (2025, April 21).
  • ResearchGate. (n.d.).
  • University of Louisville. (n.d.).
  • Fisher Scientific. (n.d.).
  • New Jersey Department of Health. (n.d.). Quinoline - Hazardous Substance Fact Sheet.
  • University of California, Berkeley. (n.d.).
  • MAK Chem. (2019, November 1).
  • ResearchGate. (n.d.). Thermal decomposition and stability of quinoline compounds using thermogravimetry and differential scanning calorimetry | Request PDF.
  • Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
  • Fisher Scientific. (2012, April 19).
  • Texas A&M Natural Resources Institute. (n.d.).
  • Santa Cruz Biotechnology. (n.d.).
  • Royal Society of Chemistry. (2025, December 11).
  • U.S. EPA. (n.d.). Quinoline.
  • U.S. EPA. (2001, September 27). Quinoline | CASRN 91-22-5 | DTXSID1021798 | IRIS.
  • MDPI. (2012, May 9). Quinoline-3-carboxamide Derivatives as Potential Cholesteryl Ester Transfer Protein Inhibitors.
  • NextSDS. (n.d.).
  • Cole-Parmer. (n.d.).
  • Government of Canada. (2005, May 18). Quinoline.
  • Occupational Safety and Health Administration. (n.d.). 1910.
  • Loba Chemie. (n.d.).
  • Waseda University. (n.d.).
  • U.S. EPA. (n.d.). Quinoline 91-22-5.
  • U.S. EPA. (2024, April 9).
  • DWK Life Sciences. (n.d.).
  • ResearchGate. (2026, February 27). (PDF) Synthesis and thermal degradation kinetics of Co(II), Ni(II), Cd(II), Zn(II), Pd(II), Rh(III) and Ru(III) complexes with methylquinolino[3,2-b] benzodiazepine.
  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (n.d.). Impurities: Guideline for Residual Solvents Q3C(R7).
  • PubMed. (n.d.). Microbial metabolism of quinoline and related compounds. XVII. Degradation of 3-methylquinoline by Comamonas testosteroni 63.
  • Pharmaceuticals and Medical Devices Agency. (n.d.). Impurities: Guideline for Residual Solvents Q3C(R5).
  • Thermo Fisher Scientific Inc. (2013).

Sources

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